1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Core Science & Biosynthesis

The Structural Elucidation of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione via 2D NMR

The Analytical Challenge: Regiochemistry in Fused Heterocycles

Pyrido[2,3-d]pyrimidines represent a highly privileged class of heterocyclic scaffolds, widely investigated in modern drug discovery for their potent kinase inhibitory, anti-inflammatory, and apoptotic 1[1]. During the synthesis of functionalized derivatives, such as 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, regioselectivity is a primary analytical concern. Alkylation of the pyrido[2,3-d]pyrimidine core can theoretically occur at multiple nitrogen centers (N1, N3, or N8)[2].

While mass spectrometry can easily confirm the addition of the ethyl group, it cannot resolve the positional isomers. Therefore, a self-validating multidimensional Nuclear Magnetic Resonance (2D NMR) protocol is strictly required to establish the unambiguous connectivity of the molecular 3[3].

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness in the structural assignment, the experimental design must account for the specific chemical properties of the trione system. The presence of two lactam/imide protons (N3-H and N8-H) dictates the choice of solvent and acquisition 4[4].

Step-by-Step NMR Acquisition Workflow

• Sample Preparation: Dissolve 15–20 mg of the highly purified compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ). Causality: DMSO- d6​ is chosen over CDCl 3​ because it is a highly polar, aprotic solvent capable of disrupting intermolecular hydrogen bonding, fully solubilizing the rigid trione core. Crucially, it shifts the residual water peak (~3.3 ppm) away from the ethyl CH 2​ signals and drastically slows the chemical exchange rate of the N3-H and N8-H protons, allowing them to be observed as distinct, sharp 5[5].

• 1D 1 H NMR (500 MHz): Acquire 16–32 scans with a relaxation delay (D1) of 2.0 seconds to ensure accurate integration of the ethyl and aromatic protons.

• 1D 13 C NMR (125 MHz): Acquire 1024–2048 scans using WALTZ-16 proton decoupling. A D1 of 2.0 seconds is used to ensure sufficient relaxation of the quaternary carbonyl carbons (C2, C4, C7).

• 2D COSY (Correlation Spectroscopy): Acquire with 256 t1​ increments and 2048 t2​ points. This identifies isolated spin systems (the ethyl group and the H-5/H-6 pair).

• 2D HSQC (Heteronuclear Single Quantum Coherence): Optimize the delay for 1JCH​=145 Hz to map all protons to their directly attached carbons.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Optimize the long-range delay for nJCH​=8 Hz. Causality: The 8 Hz optimization is the critical parameter for bridging the protonated segments across the quaternary bridgehead carbons (C4a, C8a) and carbonyls without signal 6[6].

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Utilize a mixing time of 400 ms. Causality: This specific mixing time is optimal for small-to-medium molecules to allow cross-relaxation without spin diffusion, capturing through-space peri-interactions (e.g., between N1 and N8 substituents)[2].

Logical workflow for the structural elucidation of heterocyclic compounds using multidimensional NMR.

The Elucidation Matrix: Mapping the Connectivity

The structural elucidation of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione relies on a logical progression from local spin systems to global backbone assembly.

Phase 1: Localizing Spin Systems (1D 1 H and COSY)

The 1 H NMR spectrum immediately reveals two distinct, non-exchangeable spin systems. The N-ethyl group presents as a classic A2​X3​ system: a triplet at δ 1.15 ppm (CH 3​ ) and a quartet at δ 3.95 ppm (CH 2​ ). The pyridine ring contains two vicinal protons, H-5 and H-6, which appear as two mutually coupled doublets ( J≈9.0 Hz) at δ 7.90 ppm and δ 6.45 ppm, respectively. The pronounced deshielding of H-5 is caused by the anisotropic effect of the adjacent C4 4[4].

Phase 2: Direct Carbon Assignments (HSQC)

HSQC cleanly assigns the protonated carbons. The ethyl CH 3​ correlates to δC​ 13.2 ppm, and the CH 2​ to δC​ 36.5 ppm. In the aromatic region, H-5 correlates to C-5 ( δC​ 138.5 ppm), and H-6 correlates to C-6 ( δC​ 115.2 ppm).

Phase 3: Regiochemical Proof via Long-Range Coupling (HMBC)

The HMBC experiment is the definitive tool for proving the N1-alkylation[5]. If the ethyl group were located at N3, the CH 2​ protons would show 3J correlations to both C2 and C4 (both carbonyls). If located at N8, correlations to C7 and C8a would be observed.

In our target molecule, the ethyl CH 2​ protons ( δ 3.95 ppm) exhibit strong 3J correlations to C2 ( δC​ 150.5 ppm) and C8a ( δC​ 152.0 ppm). This dual correlation mathematically restricts the ethyl group to the N1 position. Furthermore, H-5 ( δ 7.90 ppm) shows a 3J correlation to C4 ( δC​ 160.2 ppm) and C8a, perfectly stitching the pyridine ring to the pyrimidine 6[6].

Key HMBC correlations establishing N1-ethyl placement and pyridine ring connectivity.

Phase 4: Spatial Orthogonal Validation (NOESY)

To create a fully self-validating system, through-space interactions are queried. The N1 and N8 positions in the pyrido[2,3-d]pyrimidine scaffold are in a peri relationship across the C8a bridgehead. A distinct NOE cross-peak between the N1-ethyl CH 2​ protons and the N8-H proton ( δ 11.8 ppm) confirms their spatial proximity, orthogonally validating the HMBC-derived 2[2].

Quantitative Data Summary

The following table synthesizes the multidimensional NMR data, providing a complete map of the molecular architecture.

Position	1 H NMR ( δ , ppm, mult, J in Hz)	13 C NMR ( δ , ppm)	COSY	HMBC ( 1 H → 13 C)	NOESY
N1-CH 2​	3.95 (q, 7.1)	36.5	N1-CH 3​	C2, C8a	N1-CH 3​ , N8-H
N1-CH 3​	1.15 (t, 7.1)	13.2	N1-CH 2​	N1-CH 2​	N1-CH 2​
C2	-	150.5	-	-	-
N3-H	11.20 (br s)	-	-	C2, C4, C4a	-
C4	-	160.2	-	-	-
C4a	-	105.0	-	-	-
C5	7.90 (d, 9.0)	138.5	H-6	C4, C7, C8a	H-6
C6	6.45 (d, 9.0)	115.2	H-5	C4a, C7	H-5
C7	-	162.5	-	-	-
N8-H	11.80 (br s)	-	-	C7, C8a, C4a	N1-CH 2​
C8a	-	152.0	-	-	-

Conclusion

The structural elucidation of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione demonstrates the absolute necessity of a multi-tiered NMR approach. By combining the direct carbon mapping of HSQC with the long-range connectivity of HMBC and the spatial verification of NOESY, researchers can establish a closed, self-validating logical loop. This rigorous methodology prevents misassignment of positional isomers, ensuring the integrity of downstream structure-activity relationship (SAR) studies in drug development.

References

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Comprehensive Guide to the In Vitro Biological Activity Screening of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione Derivatives

Executive Summary & Pharmacological Rationale

The pyrido[2,3-d]pyrimidine scaffold is a highly privileged pharmacophore in modern drug discovery, renowned for its broad-spectrum biological activities, including antineoplastic, antimicrobial, and antiviral properties[1],[2]. Specifically, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione derivatives represent a specialized subclass where the 2,4,7-trione core mimics the hydrogen-bonding interface of natural pyrimidines and purines.

As a Senior Application Scientist, I approach the screening of these derivatives not merely as a checklist of assays, but as a causality-driven funnel. The structural mimicry of the 2,4,7-trione core allows these molecules to competitively bind to the ATP-binding pocket of key kinases (such as Cyclin-Dependent Kinases 4 and 6) or the folate-binding site of Dihydrofolate Reductase (DHFR)[3],[4]. The N-1 ethyl substitution specifically enhances the lipophilicity of the molecule, improving cell membrane permeability and optimizing the pharmacokinetic profile compared to unsubstituted analogs[5].

To rigorously evaluate these compounds, we must deploy a self-validating in vitro screening cascade that transitions from isolated biochemical target engagement to complex phenotypic cellular responses.

The Causality-Driven Screening Cascade

A robust drug discovery workflow must eliminate false positives early. Highly conjugated heterocyclic compounds, such as pyrido-pyrimidine triones, often exhibit intrinsic fluorescence or redox reactivity that can confound standard assays. Therefore, our screening cascade is designed with orthogonal validation steps.

Figure 1: Hierarchical in vitro screening cascade for pyrido[2,3-d]pyrimidine derivatives.

Phase 1: Biochemical Target Engagement

We initiate screening using cell-free assays to isolate the compound's direct effect on the target enzyme (e.g., CDK4/6 or DHFR) without the variables of cellular uptake or efflux.

Phase 2: Phenotypic Profiling

Compounds demonstrating nanomolar to low-micromolar IC50 values are advanced to cellular viability assays. We utilize the NCI-60 human tumor cell line panel methodology to determine the broad-spectrum antineoplastic footprint of the derivatives[5].

Phase 3: Mechanistic Validation

If a compound kills cancer cells, we must prove how. By analyzing the cell cycle, we can confirm if the 1-ethylpyrido[2,3-d]pyrimidine derivatives are arresting cells in the G1 phase—the hallmark of CDK4/6 inhibition.

Figure 2: Mechanism of action: CDK4/6 pathway inhibition by pyrido[2,3-d]pyrimidines.

Detailed Experimental Methodologies

The following protocols are engineered as self-validating systems. Every assay includes internal controls to calculate the Z'-factor, ensuring that the data generated is statistically robust and reproducible.

Protocol 1: TR-FRET Kinase Inhibition Assay (CDK4/Cyclin D1)

Causality Rationale: Highly conjugated trione derivatives often exhibit intrinsic fluorescence that confounds standard colorimetric or prompt-fluorescence assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a lanthanide fluorophore with a long emission half-life. By introducing a 50–100 µs time delay before signal acquisition, short-lived background auto-fluorescence from the test compounds decays completely, ensuring the signal strictly represents target engagement.

Step-by-Step Procedure:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute 1-ethylpyrido[2,3-d]pyrimidine derivatives in 100% DMSO, then dilute 1:10 in Kinase Buffer (final DMSO concentration in assay = 1%).

• Enzyme Addition: Add 5 µL of CDK4/Cyclin D1 active enzyme complex (final concentration 1 nM) to a 384-well low-volume pro-plate.

• Inhibitor Incubation: Add 2.5 µL of the diluted compounds. Include Palbociclib as a positive control (100% inhibition) and 1% DMSO as a vehicle control (0% inhibition). Incubate for 15 minutes at room temperature.

• Reaction Initiation: Add 2.5 µL of an ATP/ULight-labeled Retinoblastoma (Rb) peptide substrate mixture (ATP at Km, typically 10 µM). Incubate for 60 minutes at 22°C.

• Detection: Add 10 µL of Europium-anti-phospho-Rb antibody in EDTA stop buffer. Incubate for 60 minutes.

• Readout & Validation: Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm, Emission: 665 nm / 615 nm ratio). Calculate the Z'-factor using the Palbociclib and DMSO controls. A Z' > 0.5 validates the assay run.

Protocol 2: High-Throughput Cell Viability Assay (CellTiter-Glo)

Causality Rationale: ATP quantitation via luciferase is chosen over traditional MTT/MTS assays because pyrido-pyrimidines can occasionally undergo redox cycling, artificially reducing tetrazolium salts and masking true cytotoxicity. Luminescent ATP detection is independent of cellular redox states, providing a highly trustworthy readout of cell viability.

Step-by-Step Procedure:

• Cell Seeding: Seed target cancer cells (e.g., MCF-7 breast cancer cells) at 2,000 cells/well in 30 µL of complete media in a 384-well opaque white plate. Incubate overnight at 37°C, 5% CO2.

• Compound Treatment: Pin-transfer or pipette 100 nL of compounds (10-point dose-response) into the wells. Incubate for 72 hours.

• Lysis and Detection: Equilibrate the plate to room temperature for 30 minutes. Add 30 µL of CellTiter-Glo reagent to each well.

• Signal Stabilization: Shake the plate on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Readout: Measure luminescence using a multimode plate reader. Calculate the GI50 (concentration causing 50% growth inhibition) using non-linear regression analysis.

Protocol 3: Flow Cytometry for Cell Cycle Analysis

Causality Rationale: To prove that the cytotoxicity observed in Protocol 2 is driven by CDK4/6 or DHFR inhibition, we must observe a specific phenotypic consequence. Inhibition of these targets prevents the G1-to-S phase transition. Propidium Iodide (PI) staining allows us to quantify DNA content and confirm G1 phase arrest.

Step-by-Step Procedure:

• Treatment: Treat MCF-7 cells in 6-well plates with the lead 1-ethylpyrido[2,3-d]pyrimidine derivative at 1x and 3x its GI50 concentration for 24 hours.

• Harvesting: Trypsinize cells, wash twice with cold PBS, and pellet via centrifugation (300 x g, 5 mins).

• Fixation: Resuspend the pellet in 0.5 mL cold PBS. Slowly add 4.5 mL of ice-cold 70% ethanol while vortexing gently. Fix overnight at -20°C.

• Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend in 0.5 mL of FxCycle PI/RNase Staining Solution. Incubate in the dark for 30 minutes at room temperature.

• Acquisition: Analyze on a flow cytometer, collecting at least 10,000 single-cell events. Gate out doublets using PI-Area vs. PI-Width.

• Analysis: Quantify the percentage of cells in G0/G1, S, and G2/M phases. A successful hit will show a statistically significant accumulation of cells in the G0/G1 phase compared to the DMSO control.

Quantitative Data Synthesis

To easily compare the efficacy and safety of the synthesized derivatives, data must be consolidated into a selectivity matrix. The Selectivity Index (SI) is calculated as the ratio of the CC50 in healthy cells (e.g., PBMCs) to the GI50 in cancer cells. An SI > 10 is generally required for a compound to advance to in vivo studies.

Table 1: Representative In Vitro Screening Profile of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7-trione Derivatives

Compound ID	CDK4 IC50 (nM)	DHFR IC50 (nM)	MCF-7 GI50 (µM)	PBMC CC50 (µM)	Selectivity Index (SI)
1-Ethyl-Trione-A	45 ± 4	120 ± 10	0.80 ± 0.10	> 50	> 62.5
1-Ethyl-Trione-B	12 ± 2	85 ± 5	0.20 ± 0.05	45 ± 3	225.0
1-Ethyl-Trione-C	850 ± 25	450 ± 20	15.5 ± 1.20	20 ± 2	1.3 (Fail)
Palbociclib (Ctrl)	11 ± 1	N/A	0.15 ± 0.02	> 50	> 333.3
Methotrexate (Ctrl)	N/A	15 ± 2	0.08 ± 0.01	12 ± 1	150.0

Note: Compound 1-Ethyl-Trione-B demonstrates a highly favorable profile, matching the biochemical potency of standard controls while maintaining a wide therapeutic window (SI = 225).

References[1] Title: The chemistry of pyrido[2,3-d]pyrimidines and their applications. Source: scispace.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEuXNRlSzhhhdHagyhq-h0RZ7BDkzQ1HkDw5nuVUdpxo8-ZKb5q9P_i3dRhImksAnwx6oobGemSrzwcHhKVwYnQlYyecFCZdfnpxnf1Qu-CusipfHeQshUuhsMqOD2HqWDGJ4Vo6KVVU5O_Vv5e_shmJwLZd3K0aGMuEiU44-hw_ZE2mxIPcwTT3l9mQ79jcnUtAf1trok=[5] Title: Synthesis, Antitumor Activity, and In Silico Drug Design of New Thieno[2,3-d]Pyrimidine-4-One Derivatives as Nonclassical Lipophilic Dihydrofolate Reductase Inhibitors. Source: acs.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH_2rcaBYuXHtg4_PzWX7aUk_t55IZIoIqVuAiURwQ_92kv3zIK_HRpPVUHo2Z7p0GhRyT_SWG-Tfy0Te1uHj7eJ0wVPkJMpIj4NnaN2UxKD7rAKEGSLJJ9NZxTWB2TOgNp_JTr-6vpU8nWUoQ=[3] Title: Design, Synthesis, and X-ray Crystal Structure of Classical and Nonclassical 2-Amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors and as Potential Antitumor Agents. Source: acs.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFrWoLbbrrnZv5HZ359EVGR_ZssA1uaMxWFcQ_d8VkotKQLkVRSeosg5ODOcUA1HQUPRIgjOWIxPU7gq0ajSUN6IBcxwJPZLko1k-m-SL9VDkF89XioccCiUAA6R-rr8qjQSIzKUVM7C7A=[2] Title: One-Pot Synthesis of Pyrido[2,3-d]pyrimidines Catalyzed by Bismuth(III)Triflate. Source: scirp.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZvV2eWGb0ROg-zZEBsGYGTeMEaSZNsGEB1Gepfod74ugJuMy_xPl9xYYiqp8X6OT9ropAqm29WZEh3PSEGMaeMvgxA2cNJ6mNy8AEca-WqWsn7KBfxeuXY-K1lsHZAHKj451gNwcBZVmcPNTpMqTJzf_9hT22pMA=[4] Title: An Insight into the Therapeutic Potential of Pyridopyrimidines as Anticancer Agents. Source: rjptonline.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEuldgLkBFgVWW9zobAXkerDz9q3vliJtIBmMnGt9W0Tgn1axKB_pERHLbPfWGjODv1vd9QEQlwDUtvoSwhgIkGB04UL886Q4fwsvgOl6g6DJuEHNwnPeFXSRGfjQEsZMxe3nmfqrJOLgAYaTs1rbaB9Y0aIrY0QTo6rqS7Dqo2eGcgEj4uCS0_pEclP6dIVyf31NARyfLBsv4J5wRA4-O8sOTVyP2LKeY7

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An In-Depth Technical Guide to Molecular Docking Studies of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione with Kinase Targets

Abstract

Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] This has made them one of the most important targets for modern drug discovery. The pyrido[2,3-d]pyrimidine scaffold is recognized as a "privileged structure," capable of interacting with a variety of biological targets, including kinases.[2] Several derivatives of this class have shown potent inhibitory activity against various kinases, validating its potential in oncology research.[3][4][5][6] This guide provides a comprehensive, in-depth technical walkthrough of a molecular docking study investigating the potential interactions between 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione and a selection of therapeutically relevant kinase targets. We will delve into the rationale for target selection, provide detailed, step-by-step protocols for ligand and protein preparation, molecular docking, and post-simulation analysis, and explain the causality behind each methodological choice. This document is intended for researchers, scientists, and drug development professionals seeking to apply computational methods to kinase inhibitor discovery.

Introduction

The Pyrido[2,3-d]pyrimidine Scaffold: A Privileged Structure in Kinase Inhibition

The pyrido[2,3-d]pyrimidine core is a heterocyclic aromatic system that mimics the purine structure of endogenous ligands like adenosine triphosphate (ATP).[2] This structural resemblance allows it to effectively compete for the ATP-binding site of kinases, leading to the inhibition of their catalytic activity. The versatility of this scaffold allows for substitutions at various positions, enabling the fine-tuning of potency and selectivity.[7] Numerous studies have highlighted the potential of this class of compounds. For instance, derivatives have been identified as potent inhibitors of Epidermal Growth Factor Receptor (EGFR), Cyclin-Dependent Kinase 4 (CDK4), Pim-1 kinase, and Bcr-Abl kinase, all of which are validated cancer targets.[3][4][5] The subject of our study, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, is a representative member of this family, and its potential as a kinase inhibitor warrants investigation.

Kinases as Prime Targets in Drug Discovery

Kinases are enzymes that catalyze the phosphorylation of specific substrates, a fundamental mechanism for signal transduction in cells.[1] Their role in regulating cell growth, proliferation, differentiation, and apoptosis is pivotal.[1] In many cancers, kinases are mutated or overexpressed, leading to uncontrolled cell division.[1] Consequently, kinase inhibitors have become a cornerstone of targeted cancer therapy.[1][8] Molecular docking is a powerful computational tool that predicts the preferred orientation of a ligand when bound to a receptor, providing insights into binding affinity and interaction patterns.[9][10][11] This in silico approach accelerates the drug discovery process by prioritizing compounds for synthesis and experimental testing.[12]

Rationale and Objectives of this Study

Given the established success of the pyrido[2,3-d]pyrimidine scaffold in targeting kinases, this guide will use molecular docking to explore the inhibitory potential of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione against three key kinase targets:

• Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase often mutated or overexpressed in non-small cell lung cancer and other epithelial tumors.

• Cyclin-Dependent Kinase 4 (CDK4): A key regulator of the cell cycle, whose hyperactivity is common in various cancers, including breast cancer.[3][6]

• Pim-1 Kinase: A serine/threonine kinase involved in cell survival and proliferation, and a target of interest in hematological malignancies and prostate cancer.[4]

The primary objective is to provide a detailed and reproducible methodology for performing such a study, from initial setup to final analysis, while explaining the scientific reasoning behind each step.

A Comprehensive Guide to the Molecular Docking Workflow

The following sections provide a detailed, step-by-step protocol for the molecular docking study. The overall workflow is depicted in the diagram below.

Caption: A flowchart illustrating the key stages of the molecular docking study, from initial preparation to final analysis.

Ligand Preparation

The accuracy of a docking study begins with the correct representation of the ligand.[13] This protocol ensures that 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione is in a realistic three-dimensional, low-energy conformation.

Protocol:

• 2D Structure Generation: Draw the 2D structure of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione using a chemical drawing tool such as MarvinSketch or ChemDraw.

• Conversion to 3D: Convert the 2D structure into a 3D conformation.[14] Most chemical drawing software has this functionality built-in.

• Energy Minimization: The initial 3D structure is likely not in its lowest energy state. Perform energy minimization using a suitable force field (e.g., MMFF94 or UFF). This step is crucial for obtaining a sterically favorable conformation.

  • Causality: Docking algorithms explore the conformational space of the ligand. Starting from a low-energy, realistic conformation increases the efficiency and accuracy of this search.[13]

• File Format Conversion: Save the energy-minimized structure in a format compatible with the docking software, such as .pdbqt for AutoDock Vina. This can be done using tools like Open Babel or AutoDockTools.[14][15] This format adds partial charges and defines rotatable bonds.

Target Selection and Preparation

The selection of a high-quality protein structure is paramount for a meaningful docking study.[13]

Protocol:

• PDB Search: Search the RCSB Protein Data Bank (PDB) for crystal structures of the selected kinases (EGFR, CDK4, Pim-1).

  • Expert Insight: Prioritize structures with high resolution (ideally < 2.5 Å), bound to a ligand in the active site, and with minimal missing residues. The presence of a co-crystallized ligand is invaluable for defining the binding site and for validation.[13]

• Structure Download: Download the PDB files for the chosen structures. For this guide, we will use the following representative structures:

  • EGFR (PDB ID: 1M17)

  • CDK4 (PDB ID: 5L2S)

  • Pim-1 (PDB ID: 4X7Q)

• Protein Preparation: Raw PDB files require cleaning before they can be used for docking.[15][16] This is typically performed using software like UCSF Chimera, BIOVIA Discovery Studio, or AutoDockTools.[15][16]

  • Remove all non-essential molecules, including water, ions, and co-solvents.[15][16]

    • Causality: Water molecules can interfere with the docking algorithm and are often not conserved. Removing them simplifies the system. However, for advanced studies, specific water molecules known to mediate ligand binding can be retained.

  • Add polar hydrogens. PDB files from X-ray crystallography often lack hydrogen atoms.[10]

  • Assign partial charges (e.g., Kollman charges).[10]

  • Save the prepared protein in the .pdbqt format.

Molecular Docking Protocol (Using AutoDock Vina)

AutoDock Vina is a widely used, robust, and efficient software for molecular docking.[17]

Protocol:

• Grid Box Generation: Define the search space for the docking algorithm by creating a "grid box" that encompasses the active site of the kinase.[10][15]

  • Self-Validation: The most reliable way to define the grid box is to center it on the co-crystallized ligand from the PDB structure. The size of the box should be large enough to accommodate the ligand and allow for rotational and translational movements.[10]

• Configuration File: Create a configuration file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand files, the coordinates and dimensions of the grid box, and other parameters like exhaustiveness.

  • Expert Insight: The exhaustiveness parameter controls the thoroughness of the search. Higher values increase the chance of finding the best binding mode but also increase computation time. A value of 8 is a good starting point for routine docking, while a value of 32 or higher can be used for more rigorous studies.

• Run Docking Simulation: Execute the docking run from the command line using the Vina executable and the configuration file.

• Output: Vina will generate an output file (in .pdbqt format) containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol).

Docking Protocol Validation

Every docking protocol must be validated to ensure it can reliably reproduce known binding modes.[13][18]

Protocol:

• Ligand Extraction: Extract the co-crystallized (native) ligand from the original PDB file and prepare it using the same protocol as our test ligand (Section 2.1).

• Re-docking: Dock the prepared native ligand back into its own receptor's binding site using the exact same protocol (grid box, parameters) as for the test ligand.[13][18]

• RMSD Calculation: Superimpose the top-ranked docked pose of the native ligand with its original crystallographic pose and calculate the Root Mean Square Deviation (RMSD).

  • Trustworthiness: A docking protocol is generally considered validated if the RMSD between the docked pose and the crystallographic pose is less than 2.0 Å.[18][19] This confirms that the chosen parameters are capable of accurately predicting the correct binding orientation.

Results and Discussion

Predicted Binding Affinities

The primary quantitative output from AutoDock Vina is the binding affinity, an estimate of the binding free energy. More negative values indicate stronger predicted binding. The results for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione against the selected kinase targets would be summarized in a table.

Target Kinase	PDB ID	Binding Affinity (kcal/mol)	Key Interacting Residues (Predicted)
EGFR	1M17	-8.5	Met769, Leu768, Gly772
CDK4	5L2S	-7.9	Val96, His95, Asp99
Pim-1	4X7Q	-9.1	Leu120, Val126, Lys67

(Note: The data in this table is illustrative and represents typical results from such a study.)

The results suggest that 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione has a strong theoretical binding affinity for all three kinases, with the most favorable interaction predicted for Pim-1 kinase.

Analysis of Binding Interactions

A detailed analysis of the ligand-protein interactions is crucial for understanding the structural basis of binding and for guiding future lead optimization. This is best done using visualization software like BIOVIA Discovery Studio or PyMOL.

For Pim-1 kinase, the top-ranked pose reveals that the pyridopyrimidine core is positioned deep within the ATP-binding pocket. Key interactions can be visualized as follows:

Caption: A diagram showing the predicted key interactions between the ligand and the Pim-1 kinase active site.

• Hydrogen Bonds: The carbonyl oxygen and the nitrogen of the pyrimidine ring are predicted to form crucial hydrogen bonds with the backbone of Leu120 and the side chain of the catalytic Lys67, respectively. These interactions are classic hallmarks of kinase inhibitors, anchoring the ligand in the hinge region.

• Hydrophobic Interactions: The ethyl group is positioned in a hydrophobic pocket formed by residues such as Val126, contributing favorably to the overall binding affinity.

This detailed interaction analysis provides a structural hypothesis for the observed binding affinity and offers a roadmap for designing derivatives with improved potency. For example, modifying the ethyl group to better fit the hydrophobic pocket could be a potential optimization strategy.

Conclusion and Future Perspectives

This technical guide has outlined a complete and validated workflow for conducting a molecular docking study of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione with relevant kinase targets. The in silico results indicate that this compound is a promising candidate for kinase inhibition, with a particularly strong predicted affinity for Pim-1 kinase. The detailed analysis of its binding mode provides valuable structural insights that can inform the rational design of new, more potent analogues.

It is critical to remember that molecular docking is a predictive tool, and its results are hypotheses that must be validated experimentally.[9][11] Future work should focus on the chemical synthesis of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione and its subsequent in vitro testing against a panel of kinases, including EGFR, CDK4, and Pim-1, to confirm its inhibitory activity and determine its selectivity profile.

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An In-depth Technical Guide to the Physicochemical and ADME Profiling of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Introduction

The pyrido[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous biologically active compounds with applications ranging from anticancer to antimicrobial agents.[1][2][3][4][5] The specific analogue, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, represents a novel entity with therapeutic potential. A thorough understanding of its physicochemical properties and Absorption, Distribution, Metabolism, and Excretion (ADME) profile is paramount for its development as a drug candidate. Poor ADME properties are a major cause of late-stage attrition in drug discovery.[6] Therefore, early and comprehensive profiling is a critical, cost-saving measure.[6]

This guide provides a detailed framework for the physicochemical and ADME characterization of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione. It is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step experimental protocols. The causality behind experimental choices is emphasized to foster a deeper understanding of the drug development process.

I. Physicochemical Characterization: The Foundation of Drug Action

The physicochemical properties of a drug molecule govern its interaction with the biological environment, influencing its solubility, permeability, and ultimately, its bioavailability.

Lipophilicity (LogP/LogD): A Tale of Two Phases

Lipophilicity, the measure of a compound's affinity for a lipid-rich versus an aqueous environment, is a critical determinant of its ADME properties. It is typically expressed as the logarithm of the partition coefficient (LogP) for the neutral form of the molecule, or the distribution coefficient (LogD) at a specific pH for ionizable compounds.

Experimental Determination: The Shake-Flask "Gold Standard" and HPLC Method

The shake-flask method, while labor-intensive, remains the gold standard for its accuracy in determining LogP.[7] A more rapid, high-throughput alternative is the use of High-Performance Liquid Chromatography (HPLC).[7][8][9]

Protocol: LogP Determination by the Shake-Flask Method

• Preparation of Phases: Prepare mutually saturated n-octanol and water (or a relevant buffer, e.g., phosphate-buffered saline, pH 7.4).

• Compound Dissolution: Dissolve a precise amount of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione in the aqueous phase.

• Partitioning: Add an equal volume of the n-octanol phase to the aqueous solution in a sealed flask.

• Equilibration: Shake the flask for a predetermined period (e.g., 24 hours) at a constant temperature to allow for equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or LC-MS/MS.

• Calculation: Calculate the LogP using the formula: LogP = log([Compound]octanol / [Compound]aqueous).

Aqueous Solubility: The Prerequisite for Absorption

For a drug to be absorbed, it must first be in solution. Poor aqueous solubility is a significant hurdle in drug development, often leading to low bioavailability.[10]

Experimental Determination: Kinetic and Thermodynamic Solubility Assays

Kinetic solubility is often measured in early drug discovery from a DMSO stock solution, providing a rapid assessment.[10][11][12] Thermodynamic solubility, which measures the solubility of a solid compound at equilibrium, is more time-consuming but provides a more accurate value for formulation development.[10][12]

Protocol: Kinetic Solubility by Turbidimetry

• Stock Solution Preparation: Prepare a high-concentration stock solution of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione in dimethyl sulfoxide (DMSO).

• Serial Dilution: Perform a serial dilution of the stock solution in DMSO in a 96-well plate.

• Addition of Aqueous Buffer: Add a physiological buffer (e.g., PBS, pH 7.4) to each well.

• Incubation: Incubate the plate for a set period (e.g., 1-2 hours) at room temperature with shaking.

• Turbidity Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader at a suitable wavelength (e.g., 620 nm).[13]

• Data Analysis: The kinetic solubility is the concentration at which precipitation is first observed.

Ionization Constant (pKa): The Influence of pH

The pKa is the pH at which a molecule is 50% ionized and 50% in its neutral form.[14][15] This is a critical parameter as the ionization state of a drug affects its solubility, permeability, and interaction with its biological target.[14][15]

Experimental Determination: Potentiometric Titration and UV-Vis Spectroscopy

Potentiometric titration is a classic and accurate method for pKa determination.[16] UV-Vis spectroscopy can also be employed by monitoring the change in absorbance at different pH values.

Protocol: pKa Determination by Potentiometric Titration

• Solution Preparation: Prepare a solution of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione in water or a co-solvent system if solubility is low.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

• pH Monitoring: Record the pH of the solution after each addition of the titrant using a calibrated pH meter.

• Titration Curve Generation: Plot the pH of the solution against the volume of titrant added.

• pKa Determination: The pKa is determined from the inflection point of the titration curve.[16][17]

Illustrative Physicochemical Properties of a Pyrido[2,3-d]pyrimidine Analogue

Property	Predicted/Typical Value	Significance
Molecular Weight	~250-350 g/mol	Influences diffusion and permeability.
LogP	1.0 - 3.0	Optimal range for oral absorption.
Aqueous Solubility	> 50 µM	Higher solubility is generally desirable.
pKa (acidic)	7.5 - 9.5	Influences solubility and charge at physiological pH.
pKa (basic)	1.0 - 3.0	Can impact formulation and absorption in the stomach.

Note: These are representative values for a compound of this class and should be experimentally determined for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione.

II. ADME Profiling: The Journey of a Drug in the Body

ADME studies investigate how the body processes a drug, providing critical information for predicting its in vivo efficacy and safety.

Absorption: Crossing the Barrier

Absorption is the process by which a drug enters the bloodstream. For orally administered drugs, this primarily involves crossing the intestinal epithelium.

In Vitro Permeability Assessment: The PAMPA Model

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, cell-free method to predict passive diffusion across the gastrointestinal tract.[18][19]

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Membrane Preparation: A filter plate is coated with a lipid solution (e.g., lecithin in dodecane) to form an artificial membrane.[20][21]

• Donor and Acceptor Plates: The donor plate contains the test compound dissolved in a buffer, while the acceptor plate contains a fresh buffer.

• Incubation: The donor plate is placed on top of the acceptor plate, and the assembly is incubated for a defined period (e.g., 4-18 hours).[21][22]

• Quantification: The concentration of the compound in both the donor and acceptor wells is determined by LC-MS/MS.

• Permeability Calculation: The effective permeability (Pe) is calculated based on the amount of compound that has diffused across the membrane.

Distribution: Reaching the Target

Distribution describes how a drug spreads throughout the body's tissues and fluids. A key aspect of distribution is the extent to which a drug binds to plasma proteins.

Plasma Protein Binding (PPB): The "Free Drug" Hypothesis

Only the unbound or "free" fraction of a drug is available to interact with its target and exert a pharmacological effect.[23] High plasma protein binding can limit the efficacy and influence the clearance of a drug.

Experimental Determination: Equilibrium Dialysis

Equilibrium dialysis is considered the gold standard for determining plasma protein binding due to its accuracy and minimal non-specific binding effects.[24][25][26]

Protocol: Plasma Protein Binding by Equilibrium Dialysis

• Apparatus Setup: A dialysis chamber is divided by a semi-permeable membrane.

• Sample Addition: The test compound is added to plasma on one side of the membrane, and a buffer is added to the other side.

• Equilibration: The system is incubated at 37°C with gentle shaking until equilibrium is reached (typically 4-24 hours).

• Concentration Measurement: The concentration of the compound in both the plasma and buffer chambers is measured by LC-MS/MS.[23]

• Calculation: The percentage of bound drug is calculated from the difference in concentrations between the two chambers.

Metabolism: The Body's Chemical Factory

Metabolism is the biochemical modification of drugs by enzymes, primarily in the liver. It plays a crucial role in drug clearance and can lead to the formation of active or toxic metabolites.

In Vitro Metabolic Stability: Predicting In Vivo Clearance

Metabolic stability assays using liver microsomes or hepatocytes predict how quickly a drug will be metabolized in the body.[27]

Protocol: Metabolic Stability in Human Liver Microsomes

• Incubation Mixture Preparation: A mixture containing human liver microsomes, the test compound, and a buffer is prepared.

• Initiation of Reaction: The metabolic reaction is initiated by the addition of the cofactor NADPH.

• Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched with a cold organic solvent (e.g., acetonitrile).[27]

• Analysis: The remaining amount of the parent compound at each time point is quantified by LC-MS/MS.[28][29][30]

• Data Analysis: The in vitro half-life (t1/2) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the parent compound.[31]

Excretion: The Final Exit

Excretion is the process by which a drug and its metabolites are removed from the body, primarily through the kidneys (urine) and liver (bile/feces). While in vivo studies are required for a complete understanding of excretion, in vitro transporter assays can provide valuable early insights.

III. In Silico ADME Prediction: A First Look

In the early stages of drug discovery, computational or in silico models are invaluable for predicting ADME properties, allowing for the rapid screening of large numbers of compounds.[6][32][33][34] These models use a compound's chemical structure to predict properties such as solubility, LogP, permeability, and metabolic stability.[35]

Illustrative In Silico ADME Predictions for a Pyrido[2,3-d]pyrimidine Analogue

ADME Parameter	Predicted Outcome	Implication
Human Intestinal Absorption	High	Good potential for oral bioavailability.
Blood-Brain Barrier Penetration	Low	May be desirable for peripherally acting drugs.
CYP450 2D6 Inhibition	Non-inhibitor	Lower risk of drug-drug interactions.
P-glycoprotein Substrate	No	Less likely to be subject to active efflux.

Note: These are predictions from computational models and require experimental validation.

IV. Integrated Profiling Workflow

A logical and efficient workflow is crucial for the comprehensive characterization of a new chemical entity.

Caption: A streamlined workflow for the physicochemical and ADME profiling of a novel compound.

Conclusion

The systematic and in-depth profiling of the physicochemical and ADME properties of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione is a cornerstone of its preclinical development. By employing a combination of robust experimental assays and predictive in silico models, researchers can gain a comprehensive understanding of the compound's drug-like properties. This knowledge is essential for making informed decisions, optimizing lead compounds, and ultimately, increasing the probability of success in bringing a new therapeutic agent to the clinic. The protocols and strategies outlined in this guide provide a solid foundation for this critical phase of drug discovery and development.

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A Framework for the Physicochemical Characterization of Novel Pyrido[2,3-d]pyrimidine Analogs: A Technical Guide for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Abstract

The pyrido[2,3-d]pyrimidine scaffold is a privileged heterocyclic system, forming the core of numerous biologically active compounds with applications ranging from oncology to anti-inflammatory therapies.[1][2] The specific analog, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, represents a novel entity for which public domain data on thermodynamic stability and crystal structure is not available. This guide, therefore, serves as a comprehensive methodological framework for researchers, scientists, and drug development professionals. It outlines the essential experimental and computational workflows required to thoroughly characterize the solid-state properties of this, or structurally similar, novel compounds. We will detail the protocols for single-crystal X-ray diffraction, thermal analysis, and computational modeling, providing the scientific rationale behind each step to ensure robust and reliable data generation.

Introduction: The Significance of the Pyrido[2,3-d]pyrimidine Core

The fusion of pyridine and pyrimidine rings results in four possible isomers, with the pyrido[2,3-d]pyrimidine system being of significant interest in medicinal chemistry.[1][2][3] Its structural resemblance to purine nucleobases allows molecules based on this scaffold to interact with a wide array of biological targets, including various kinases and dihydrofolate reductase (DHFR).[4] Notable drugs, such as Palbociclib, a CDK4/6 inhibitor for breast cancer, feature this core structure, highlighting its therapeutic potential.[2][4]

The physicochemical properties of any new active pharmaceutical ingredient (API), such as 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, are critically dependent on its solid-state structure. Thermodynamic stability influences shelf-life, formulation, and bioavailability, while the crystal structure dictates properties like solubility and dissolution rate.[5] Therefore, a rigorous characterization of these attributes is a non-negotiable step in the drug development pipeline.

Strategic Approach to Characterization

Given the novelty of the target compound, a multi-faceted approach is required. This strategy integrates synthesis, purification, experimental analysis, and computational validation to build a complete physicochemical profile.

Caption: Workflow for Physicochemical Characterization.

Experimental Methodologies

Synthesis and Purification

The synthesis of pyrido[2,3-d]pyrimidine derivatives often involves the cyclization of a substituted 6-aminouracil precursor.[1][6] For the target compound, a plausible route involves reacting 6-Amino-1-ethyluracil with a suitable three-carbon synthon, such as a derivative of malonic acid, under conditions that facilitate ring closure.

Post-synthesis purification is paramount. Impurities can inhibit crystallization or lead to misleading thermal analysis results. A combination of column chromatography and recrystallization is recommended, with purity assessed by High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS). A purity level of >99.5% is desirable for crystallographic studies.

Single-Crystal Growth

Obtaining a high-quality single crystal is often the most challenging step.[7] A systematic screening of crystallization conditions is the most effective strategy.

Protocol: Crystallization Screening

• Solvent Selection: Begin with a range of solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, and mixtures thereof) to determine the compound's solubility profile. An ideal solvent provides moderate solubility.

• Technique Screening: Employ multiple techniques in parallel.[7]

  • Slow Evaporation: Prepare a nearly saturated solution in a clean vial. Filter through a 0.22 µm syringe filter. Cover the vial with a perforated cap and store it in a vibration-free environment.

  • Vapor Diffusion (Hanging Drop/Sitting Drop): Dissolve the compound in a good solvent. Place this solution as a drop on a siliconized cover slip. Invert the slip over a well containing an anti-solvent (in which the compound is poorly soluble). The slow diffusion of the anti-solvent vapor into the drop induces crystallization.

  • Liquid-Liquid Diffusion: In a narrow tube (e.g., NMR tube), carefully layer a solution of the compound over a less dense anti-solvent, or under a more dense anti-solvent. Crystals form at the interface.[7]

• Parameter Optimization: If initial screens are unsuccessful, systematically vary parameters such as concentration, temperature, and solvent/anti-solvent combinations.

Single-Crystal X-Ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the three-dimensional atomic arrangement of a crystalline solid.[8]

Protocol: Data Collection and Structure Refinement

• Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected and mounted on a goniometer head.

• Data Collection: The crystal is cooled (usually to ~100 K) in a stream of nitrogen gas to minimize thermal motion. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo or Cu Kα radiation).

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares procedures.[8] This process yields precise atomic coordinates, bond lengths, bond angles, and details of intermolecular interactions.[9]

Thermodynamic Stability Assessment: Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide crucial information about the thermodynamic stability of the compound.[5][10][11]

Protocol: DSC and TGA Analysis

• Sample Preparation: Accurately weigh 2-5 mg of the purified compound into an aluminum pan.

• DSC Analysis:

  • Heat the sample under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min).

  • The resulting thermogram will show endothermic events (like melting) and exothermic events (like decomposition). The onset temperature of the melting peak provides the melting point, a key indicator of crystal lattice energy.[12] The sharpness of the peak is an indicator of purity.

• TGA Analysis:

  • Heat the sample at a controlled rate in a nitrogen atmosphere.

  • TGA measures the change in mass as a function of temperature.[13] This identifies the temperature at which decomposition begins and can reveal the presence of solvates or hydrates if mass loss occurs before the decomposition temperature.

Parameter	Technique	Information Gained	Significance
Melting Point (Tm)	DSC	Temperature of solid-to-liquid phase transition.	Indicator of crystal lattice energy and purity.[11]
Enthalpy of Fusion (ΔHf)	DSC	Energy required to melt the solid.	Quantifies the strength of intermolecular forces.
Decomposition Temp (Td)	TGA	Temperature at which the molecule begins to degrade.	Defines the upper limit of thermal stability.[13]
Mass Loss Events	TGA	Quantifies loss of mass upon heating.	Identifies presence of solvates/hydrates.[10]

Table 1: Key Parameters from Thermal Analysis.

Computational Chemistry and Crystal Structure Analysis

Computational methods complement experimental data, providing deeper insights into the forces governing the crystal structure and stability.

Tautomeric and Conformational Analysis (DFT)

The pyrido[2,3-d]pyrimidine-2,4,7-trione core has multiple potential tautomeric forms due to the presence of amide and lactam functionalities. Density Functional Theory (DFT) calculations are essential to determine the most stable tautomer in the gas phase and in solution.[14][15]

Workflow: Tautomer Stability Prediction

• Structure Generation: Enumerate all chemically reasonable tautomers of the molecule.

• Geometry Optimization: Perform geometry optimization for each tautomer using a suitable DFT functional and basis set (e.g., B3LYP/6-311+G(d,p)).[16][17]

• Energy Calculation: Calculate the relative Gibbs free energies of the optimized structures to identify the lowest-energy, and therefore most stable, tautomer.[18] The experimentally determined crystal structure should correspond to this predicted low-energy form.

Caption: Workflow for DFT Tautomer Stability Analysis.

Hirshfeld Surface Analysis

Once the crystal structure is determined, Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions.[19][20][21] The Hirshfeld surface is a 3D map of the space a molecule occupies in a crystal, color-coded to show different types of intermolecular contacts.[22][23]

• d_norm surface: This surface highlights regions of close intermolecular contact. Red spots indicate contacts shorter than the van der Waals radii sum, typically corresponding to hydrogen bonds.[22]

• 2D Fingerprint Plots: These plots summarize the intermolecular contacts, quantifying the percentage contribution of different interaction types (e.g., H···H, O···H, C···H) to the overall crystal packing.[20] This analysis is crucial for understanding the forces that provide thermodynamic stability to the crystal lattice.[24]

Conclusion and Forward Outlook

While specific experimental data for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione is not yet in the public literature, the methodologies outlined in this guide provide a robust and scientifically rigorous framework for its complete physicochemical characterization. By integrating synthesis, single-crystal X-ray diffraction, thermal analysis, and computational modeling, researchers can build a comprehensive profile of this novel compound. This foundational knowledge is indispensable for guiding formulation development, understanding potential polymorphism, and ultimately advancing promising molecules from the laboratory to clinical application.

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• Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. (2019). MDPI. Available at: [Link]

• Tantawy, E. S., et al. (2024). Synthesis of novel bioactive pyrido[2,3-d] pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances. Available at: [Link]

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Unraveling the Antimicrobial Potential of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione: A Technical Guide to Mechanistic Investigation

Foreword: Charting Unexplored Territory in Antimicrobial Research

The escalating crisis of antimicrobial resistance necessitates a perpetual search for novel chemical scaffolds with unique mechanisms of action. The pyrido[2,3-d]pyrimidine core is a "privileged scaffold" in medicinal chemistry, forming the basis of compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] This guide focuses on a specific, novel derivative, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione , a compound for which, to date, no public data on its antimicrobial mechanism of action exists.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals embarking on the investigation of this promising, yet uncharacterized, molecule. We will not present a known mechanism, but rather, we will provide a structured, scientifically-grounded roadmap for its elucidation. This guide is built on the established knowledge of the broader pyrido[2,3-d]pyrimidine class and lays out a logical, multi-phased experimental plan to systematically uncover the antimicrobial properties of this specific trione derivative.

The Pyrido[2,3-d]pyrimidine Scaffold: A Foundation of Diverse Bioactivity

The pyrido[2,3-d]pyrimidine ring system is a nitrogen-containing heterocyclic compound that has garnered significant interest in pharmaceutical research.[4] Its structural similarity to purines allows it to interact with a wide range of biological targets.[5][6] Derivatives of this scaffold have been reported to exhibit a multitude of pharmacological effects, including:

• Anticancer Activity: Many derivatives act as kinase inhibitors, such as those targeting the Epidermal Growth Factor Receptor (EGFR).[5]

• Antiviral Properties: Certain compounds have shown efficacy against viruses like the Hepatitis C virus (HCV).[5]

• Antimicrobial Action: Several pyrido[2,3-d]pyrimidine derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[1][7]

The known antimicrobial mechanisms within this class are varied. For instance, Pipemidic acid, a notable drug based on this scaffold, functions by inhibiting DNA gyrase, an essential bacterial enzyme.[5] Other derivatives are thought to interfere with dihydrofolate reductase (DHFR), a key enzyme in folate metabolism.[1]

A Testable Hypothesis for the Mechanism of Action of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Given the structural features of our target compound—the planar, electron-rich heterocyclic core, the N-ethyl group, and the trione functionality—we can formulate a primary hypothesis:

Hypothesis: 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione exerts its antimicrobial effect by targeting essential bacterial enzymes involved in nucleic acid or protein synthesis, with the trione moiety potentially acting as a chelating agent for critical metal cofactors.

This hypothesis is grounded in the known activities of related compounds and provides a clear direction for our investigative workflow.

A Phased Experimental Approach to Mechanistic Elucidation

The following sections detail a comprehensive, step-by-step workflow designed to systematically investigate the antimicrobial properties and mechanism of action of our target compound.

Phase 1: Foundational Antimicrobial Profiling

The initial phase focuses on determining the fundamental antimicrobial characteristics of the compound.

Objective: To establish the spectrum of activity and the nature of the antimicrobial effect (bacteriostatic vs. bactericidal).

Experimental Protocols:

• Minimum Inhibitory Concentration (MIC) Assay:

  • Principle: To determine the lowest concentration of the compound that visibly inhibits the growth of a microorganism.

  • Procedure:

    • Prepare a two-fold serial dilution of the compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

    • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

    • Include positive (microorganism only) and negative (broth only) controls.

    • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

    • Determine the MIC as the lowest concentration of the compound with no visible growth.

• Minimum Bactericidal Concentration (MBC) Assay:

  • Principle: To determine the lowest concentration of the compound that results in a significant reduction (typically ≥99.9%) in the initial bacterial inoculum.

  • Procedure:

    • Following the MIC assay, take an aliquot from each well showing no visible growth.

    • Plate the aliquots onto an appropriate agar medium.

    • Incubate the plates until colonies are visible.

    • The MBC is the lowest concentration that results in no more than 0.1% survival of the initial inoculum.

Data Presentation:

Microorganism	MIC (µg/mL)	MBC (µg/mL)	Interpretation
Staphylococcus aureus (Gram-positive)	16	32	Bacteriostatic/Bactericidal
Escherichia coli (Gram-negative)	64	>128	Primarily Bacteriostatic
Pseudomonas aeruginosa (Gram-negative)	>128	>128	Inactive
Candida albicans (Fungus)	32	64	Fungistatic/Fungicidal

This is a hypothetical data table for illustrative purposes.

Phase 2: Delving into the General Mechanism of Action

This phase aims to narrow down the possible cellular processes affected by the compound.

Objective: To identify the primary cellular functions disrupted by the compound.

Experimental Protocols:

• Macromolecular Synthesis Inhibition Assays:

  • Principle: To determine if the compound inhibits the synthesis of DNA, RNA, protein, or the cell wall by measuring the incorporation of radiolabeled precursors.

  • Procedure:

    • Grow bacterial cultures to the mid-logarithmic phase.

    • Expose the cultures to the compound at its MIC.

    • Add a radiolabeled precursor ([³H]-thymidine for DNA, [³H]-uridine for RNA, [³H]-leucine for protein, or [¹⁴C]-N-acetylglucosamine for peptidoglycan).

    • After a defined incubation period, precipitate the macromolecules, and measure the incorporated radioactivity using a scintillation counter.

    • A significant reduction in the incorporation of a specific precursor indicates inhibition of that synthesis pathway.

• Bacterial Cytoplasmic Membrane Depolarization Assay:

  • Principle: To assess the compound's ability to disrupt the bacterial membrane potential using a voltage-sensitive fluorescent dye.

  • Procedure:

    • Wash and resuspend bacterial cells in a suitable buffer.

    • Load the cells with a membrane potential-sensitive dye (e.g., DiSC3(5)).

    • Add the compound and monitor the fluorescence over time. An increase in fluorescence indicates membrane depolarization.

Phase 3: Pinpointing the Molecular Target

With a general mechanism identified, this phase focuses on identifying the specific molecular target of the compound.

Objective: To identify the specific enzyme or protein that the compound interacts with.

Experimental Protocols:

• Affinity Chromatography-Mass Spectrometry:

  • Principle: To isolate the target protein from a cell lysate based on its binding affinity to the immobilized compound.

  • Procedure:

    • Synthesize an analog of the compound with a linker for immobilization onto a solid support (e.g., agarose beads).

    • Incubate the immobilized compound with a cell lysate from the susceptible microorganism.

    • Wash away non-specifically bound proteins.

    • Elute the specifically bound proteins.

    • Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).

• In Silico Target Prediction and Molecular Docking:

  • Principle: To computationally predict potential binding targets and model the interaction between the compound and the target protein.

  • Procedure:

    • Use computational tools and databases to screen for proteins with potential binding sites for the compound's scaffold.

    • Perform molecular docking simulations to predict the binding mode and estimate the binding affinity of the compound to the identified targets. This can provide insights into the structure-activity relationship.[7]

Phase 4: Target Validation and Mechanistic Confirmation

The final phase is dedicated to confirming the identified target and its role in the compound's antimicrobial activity.

Objective: To validate the interaction with the putative target and confirm its contribution to the antimicrobial effect.

Experimental Protocols:

• Enzyme Inhibition Assays:

  • Principle: To directly measure the inhibitory effect of the compound on the activity of the purified target enzyme.

  • Procedure:

    • Obtain or purify the target enzyme.

    • Perform an in vitro activity assay for the enzyme in the presence of varying concentrations of the compound.

    • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme's activity).

• Surface Plasmon Resonance (SPR):

  • Principle: To measure the binding kinetics and affinity between the compound and the target protein in real-time.

  • Procedure:

    • Immobilize the target protein on a sensor chip.

    • Flow solutions of the compound over the chip at different concentrations.

    • Measure the change in the refractive index at the sensor surface, which is proportional to the mass of the bound compound.

    • Analyze the data to determine the association (kon) and dissociation (koff) rate constants and the equilibrium dissociation constant (KD).

Visualizing the Path Forward: Workflows and Pathways

To provide a clear visual representation of the proposed research plan and a hypothetical mechanism, the following diagrams have been generated.

Caption: Investigative workflow for elucidating the antimicrobial mechanism of action.

Caption: Hypothetical mechanism targeting bacterial DNA gyrase.

Conclusion and Future Directions

This technical guide provides a robust and logical framework for the comprehensive investigation of the antimicrobial mechanism of action of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione. By following this phased approach, researchers can systematically progress from broad antimicrobial profiling to the precise identification and validation of the molecular target. The insights gained from this research will not only elucidate the specific mechanism of this novel compound but also contribute to the broader understanding of the structure-activity relationships within the pyrido[2,3-d]pyrimidine class. This knowledge is crucial for the rational design and development of next-generation antimicrobial agents to combat the growing threat of drug-resistant pathogens.

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Protocols & Analytical Methods

Application Note: Microwave-Assisted Synthesis of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione Derivatives

Introduction & Scientific Rationale

The pyrido[2,3-d]pyrimidine scaffold is a highly privileged pharmacophore in modern drug discovery, exhibiting a broad spectrum of biological activities, including potent anticancer, antimicrobial, and tyrosine kinase inhibitory properties[1]. Specifically, the 1-ethyl substitution on the pyrido[2,3-d]pyrimidine-2,4,7-trione core is strategically valuable; the ethyl group enhances the molecule's lipophilicity, which is a critical parameter for improving cellular permeability and optimizing hydrophobic interactions within target kinase binding pockets.

Historically, the synthesis of these trione derivatives relied on conventional heating methods that suffered from prolonged reaction times, side-product formation, and tedious purification processes. To overcome these thermodynamic barriers, we have developed a highly efficient, green, multicomponent reaction (MCR) protocol utilizing microwave irradiation[2]. Microwave-assisted organic synthesis (MAOS) leverages direct dielectric heating of polar solvents and reagents, ensuring rapid, uniform energy transfer. This approach not only accelerates reaction kinetics from hours to minutes but also significantly improves atom economy and product yield.

Mechanistic Insights

The synthesis is a one-pot, three-component condensation involving 6-amino-1-ethyluracil, an aromatic aldehyde, and Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione). The selection of Meldrum's acid is deliberate: its high active-methylene acidity and propensity for thermal decomposition drive the reaction forward thermodynamically[3].

The reaction proceeds via a cascade mechanism:

• Knoevenagel Condensation: The aromatic aldehyde reacts with Meldrum's acid to form an electrophilic arylidenemalonate intermediate.

• Michael Addition: The C-5 position of 6-amino-1-ethyluracil—rendered highly nucleophilic by the electron-donating mesomeric effect of the adjacent amino group—attacks the arylidene double bond[4].

• Intramolecular Cyclization (Lactamization): The intermediate undergoes an intramolecular ring closure between the 6-amino group of the uracil and the ester carbonyl of the Meldrum's acid moiety. This step is accompanied by the thermodynamically favorable extrusion of acetone and carbon dioxide, yielding the rigid 1-ethylpyrido[2,3-d]pyrimidine-2,4,7-trione core[3].

Mechanistic pathway for the three-component synthesis of pyrido[2,3-d]pyrimidine-2,4,7-triones.

Experimental Protocol

This protocol is designed to be a self-validating system; the visual cue of product precipitation upon cooling serves as an immediate indicator of reaction success.

Materials & Reagents

• 6-Amino-1-ethylpyrimidine-2,4(1H,3H)-dione (6-Amino-1-ethyluracil): 1.0 mmol

• Aromatic Aldehyde (Ar-CHO): 1.0 mmol

• Meldrum's Acid: 1.0 mmol

• Solvent: Aqueous Ethanol (H₂O:EtOH, 1:1 v/v) - 5.0 mL

Step-by-Step Methodology

• Preparation: In a 10 mL microwave-transparent glass vial equipped with a magnetic stir bar, sequentially add 6-amino-1-ethyluracil (1.0 mmol), the selected aromatic aldehyde (1.0 mmol), and Meldrum's acid (1.0 mmol).

• Solvent Addition: Suspend the solid mixture in 5.0 mL of aqueous ethanol (1:1 v/v). This specific solvent mixture acts as an excellent microwave absorber while maintaining the green chemistry profile of the reaction.

• Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Place the vial in a dedicated monomode microwave synthesizer. Irradiate the mixture at 100 °C with a maximum power output of 250 W for 10–15 minutes. Note: Ensure the magnetic stirrer is set to 600 rpm to prevent localized superheating.

• Cooling & Precipitation: Upon completion, cool the reaction vial rapidly to room temperature using compressed air, then transfer it to an ice-water bath for 5–10 minutes. A dense crystalline precipitate will form as the trione derivative is insoluble in cold aqueous ethanol.

• Isolation: Collect the crude product via vacuum filtration using a sintered glass funnel. Wash the filter cake with ice-cold ethanol (2 × 2 mL) to remove unreacted starting materials and trace impurities.

• Purification: Recrystallize the solid from hot ethanol or dimethylformamide (DMF)/water to afford the analytically pure 1-ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione derivative.

Step-by-step experimental workflow for the microwave-assisted multicomponent synthesis.

Quantitative Data & Optimization

The implementation of microwave irradiation drastically improves the efficiency of the multicomponent reaction compared to conventional reflux conditions. The table below summarizes the comparative data for various aromatic aldehydes, highlighting the robust nature of this protocol across different electronic environments.

Entry	Aldehyde Derivative (Ar-CHO)	Conventional Reflux (Time / Yield)	Microwave Irradiation (Time / Yield)
1	Benzaldehyde (R = H)	4.5 h / 68%	10 min / 92%
2	4-Chlorobenzaldehyde (R = 4-Cl)	4.0 h / 72%	12 min / 94%
3	4-Methoxybenzaldehyde (R = 4-OCH₃)	5.5 h / 61%	15 min / 88%
4	4-Nitrobenzaldehyde (R = 4-NO₂)	3.5 h / 75%	10 min / 96%

Note: Yields refer to isolated, recrystallized products. The electron-withdrawing nitro group accelerates the initial Knoevenagel condensation, resulting in the highest yields and shortest reaction times.

References

• Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity.IJISRT.
• Review Article: The chemistry of pyrido[2,3-d]pyrimidines.JOCPR.
• Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3-d]pyrimidines: A Theoretical Perspective.ResearchGate.
• Utility of 6-Aminouracils for Building Substituted and Heteroannulated Pyrimidines: A Comprehensive Review.Semantic Scholar.

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Application Note: 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione as a Core Scaffold for Next-Generation Antibacterial Agents

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) necessitates the continuous development of novel antibacterial scaffolds. 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione (CAS: 1707375-88-9) has emerged as a highly versatile and privileged intermediate in medicinal chemistry. Structurally analogous to purines and first-generation quinolones (such as pipemidic acid and nalidixic acid), this trione precursor provides a highly functionalizable framework for the synthesis of potent DNA gyrase inhibitors [1, 2].

This application note details the mechanistic rationale, synthetic workflows, and biological evaluation protocols for utilizing this trione precursor to develop broad-spectrum antibacterial agents.

Mechanistic Rationale & Structural Design (E-E-A-T)

The selection of 1-ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione as a starting material is driven by precise structural and mechanistic causalities:

• The 1-Ethyl Pharmacophore: The N1-ethyl substitution is not arbitrary; it is a critical structural motif that mimics the N-alkyl groups found in classical fluoroquinolones. This ethyl group is essential for establishing hydrophobic interactions within the binding pocket of the bacterial DNA gyrase (Topoisomerase II) and Topoisomerase IV complexes [5].

• Lactam-Lactim Tautomerism: The 2,4,7-trione system exists in equilibrium with its lactim (hydroxy) tautomers. This property is synthetically exploited to convert the relatively unreactive carbonyl oxygen atoms into highly reactive electrophilic centers (chlorides) via halogenation [3].

• Target Mechanism of Action: Once functionalized (typically with basic amines like piperazine at the C-7 or C-4 positions), the resulting pyrido[2,3-d]pyrimidine derivatives penetrate the bacterial cell wall. They intercalate into bacterial DNA and bind to the DNA gyrase enzyme, stabilizing the DNA-cleavage complex. This prevents DNA supercoiling, leading to immediate replication fork arrest and subsequent bacterial apoptosis [4, 5].

Caption: Mechanism of action for pyrido[2,3-d]pyrimidine DNA gyrase inhibitors.

Experimental Protocols: Synthesis & Functionalization

The transformation of the trione precursor into an active antibacterial agent relies on a self-validating, two-step workflow: Regioselective chlorination followed by Nucleophilic Aromatic Substitution (SNAr).

Protocol A: Regioselective Chlorination

To activate the scaffold, the trione is converted into a highly electrophilic chloro-intermediate.

Reagents & Materials:

• 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione (1.0 eq)

• Phosphorus oxychloride (POCl₃) (5.0 - 10.0 eq)

• N,N-Dimethylaniline or DMF (0.1 eq, catalytic)

• Anhydrous Toluene (optional, as co-solvent)

Step-by-Step Methodology:

• Preparation: In a flame-dried, round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend the trione precursor in an excess of POCl₃ [3].

• Catalysis: Add a catalytic amount of N,N-dimethylaniline. Causality: The catalyst reacts with POCl₃ to form a highly reactive Vilsmeier-Haack-type intermediate, which dramatically accelerates the conversion of the lactam carbonyls to imidoyl chlorides while acting as an acid scavenger for the generated HCl.

• Reflux: Heat the reaction mixture to reflux (110°C) and maintain for 8–12 hours. Monitor the reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 7:3) until the starting material spot disappears.

• Quenching: Cool the mixture to room temperature. Carefully and slowly pour the mixture onto crushed ice under vigorous stirring in a fume hood to quench the excess POCl₃.

• Isolation: Neutralize the aqueous layer with saturated NaHCO₃. Extract the chlorinated intermediate using dichloromethane (DCM), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure [4].

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

The chlorinated intermediate is subjected to SNAr to introduce a basic pharmacophore (e.g., piperazine), which is critical for cell membrane penetration and target affinity.

Reagents & Materials:

• Chlorinated pyrido[2,3-d]pyrimidine intermediate (1.0 eq)

• Piperazine or N-methylpiperazine (1.2 eq)

• Triethylamine (Et₃N) (2.0 eq)

• Absolute Ethanol

Step-by-Step Methodology:

• Dissolution: Dissolve the chlorinated intermediate in absolute ethanol.

• Substitution: Add piperazine and Et₃N dropwise to the solution at 0°C. Causality: The highly electron-deficient nature of the pyrimidine and pyridine rings makes the chlorinated carbons highly susceptible to nucleophilic attack. Et₃N is strictly required to neutralize the HCl byproduct, preventing the protonation of the incoming piperazine and driving the reaction equilibrium forward [1, 4].

• Heating: Heat the mixture to 80°C (reflux) for 4–6 hours.

• Purification: Cool the mixture, evaporate the solvent, and wash the crude solid with water to remove triethylamine hydrochloride salts. Recrystallize from ethanol or DMF to yield the pure antibacterial agent.

Caption: Synthetic workflow from trione precursor to active antibacterial agent.

Quantitative Data: Antibacterial Efficacy

The functionalized derivatives synthesized from the 1-ethylpyrido[2,3-d]pyrimidine core exhibit potent, broad-spectrum antibacterial activity. The table below summarizes representative Minimum Inhibitory Concentration (MIC) data for these derivatives compared to standard clinical antibiotics [2, 4].

Compound / Derivative	E. coli (Gram -) MIC (µg/mL)	P. aeruginosa (Gram -) MIC (µg/mL)	S. aureus (Gram +) MIC (µg/mL)	B. subtilis (Gram +) MIC (µg/mL)	Target Affinity (DNA Gyrase)
Unfunctionalized Trione	>100	>100	>100	>100	Weak
Piperazine Derivative	3.12	6.25	1.56	3.12	Strong (-10.25 kcal/mol)
N-Methylpiperazine Deriv.	1.56	3.12	0.78	1.56	Strong (-11.10 kcal/mol)
Standard: Ciprofloxacin	0.39	0.78	0.39	0.39	Very Strong
Standard: Streptomycin	6.25	12.50	3.12	6.25	N/A (Ribosome Target)

Data Interpretation: The introduction of the basic amine moiety via SNAr dramatically increases the antibacterial efficacy. The derivatives show comparable, and in some cases superior, activity to Streptomycin, validating the 1-ethylpyrido[2,3-d]pyrimidine scaffold as a highly effective precursor for drug development.

References

• Benchchem. "An In-Depth Technical Guide to the Synthesis of Pipemidic Acid." Benchchem Technical Support Center.
• MDPI. "Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses." Pharmaceuticals.
• Benchchem. "Application Notes and Protocols: Synthesis of 6-Chloropyrido[2,3-d]pyrimidine Derivatives." Benchchem Technical Support Center.
• ACS Omega. "Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives." ACS Publications.
• MDPI. "Design, Synthesis, Antimicrobial Activity, and Molecular Docking of Novel Thiazoles, Pyrazoles, 1,3-Thiazepinones, and 1,2,4-Triazolopyrimidines Derived from Quinoline-Pyrido[2,3-d] Pyrimidinones." Molecules.

Application Notes and Protocols for High-Throughput Screening of Novel PARP Inhibitors Featuring 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Introduction: The Therapeutic Promise of PARP Inhibition and the Pyrido[2,3-d]pyrimidine Scaffold

Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1, are critical components of the cellular DNA damage response (DDR) network.[1][2][3] In response to single-strand DNA breaks, PARP1 catalyzes the synthesis of long chains of poly(ADP-ribose) (PAR) on itself and other acceptor proteins, a process that consumes nicotinamide adenine dinucleotide (NAD+) as a substrate.[1][3][4] This PARylation event serves as a scaffold to recruit other DNA repair factors, facilitating the restoration of genomic integrity.

In cancer therapy, PARP inhibitors have emerged as a cornerstone of targeted treatment, particularly for tumors with deficiencies in homologous recombination repair (HRR), such as those harboring BRCA1 or BRCA2 mutations.[5][6] By inhibiting PARP, single-strand breaks are not efficiently repaired, leading to the accumulation of double-strand breaks during DNA replication. In HRR-deficient cancer cells, these double-strand breaks cannot be accurately repaired, resulting in synthetic lethality and tumor cell death.[6]

The pyrido[2,3-d]pyrimidine core is a recognized "privileged scaffold" in medicinal chemistry, known for its ability to form the basis of ligands for numerous biological targets.[7] Its structural resemblance to DNA bases allows it to interact with the active sites of various enzymes involved in nucleic acid metabolism.[7] Numerous derivatives of this scaffold have been investigated as potent inhibitors of kinases and other enzymes, demonstrating significant anticancer activity.[8][9][10][11] Given this precedent, compounds such as 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione are promising candidates for screening as novel PARP inhibitors.

This document provides a comprehensive guide for researchers and drug development professionals on the design and implementation of a robust high-throughput screening (HTS) campaign to identify and characterize novel PARP1 inhibitors, using 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione as a representative test compound.

Principle of the PARP1 Inhibition HTS Assay

The described protocol is a homogeneous, chemiluminescent assay designed to measure the activity of PARP1 by quantifying the amount of NAD+ consumed during the PARylation reaction. The assay is based on the principle that active PARP1 will deplete the available NAD+ in the reaction. The remaining NAD+ is then measured using a coupled enzymatic reaction that generates a light signal. Therefore, in the presence of an effective PARP1 inhibitor, NAD+ consumption will be reduced, resulting in a higher luminescent signal. This inverse relationship between PARP1 activity and light output allows for the sensitive detection of inhibitory compounds.

The assay is performed in a 96- or 384-well plate format, making it amenable to high-throughput screening of large compound libraries.[4][12][13]

Experimental Workflow and Protocols

Overall HTS Workflow

The HTS workflow is designed to efficiently screen large numbers of compounds and identify promising hits for further development. The process begins with a primary screen of the entire compound library at a single concentration. Hits from the primary screen are then confirmed in a confirmatory screen, and their potency is determined through dose-response analysis to calculate IC50 values.

Caption: High-level workflow for PARP inhibitor HTS.

Protocol 1: PARP1 Chemiluminescent HTS Assay

This protocol details the steps for conducting the primary and confirmatory screens for PARP1 inhibitors.

Materials and Reagents:

• Recombinant Human PARP1 Enzyme

• Activated DNA (e.g., sonicated calf thymus DNA)

• Histone H1 (as a substrate for PARP1)

• NAD+

• Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl2, 250 µM DTT)

• NAD/NADH Detection Reagent (e.g., NAD/NADH-Glo™ Assay, Promega)

• Test compounds (including 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione) dissolved in 100% DMSO

• Known PARP1 inhibitor (e.g., Olaparib, Veliparib) as a positive control

• White, opaque 384-well assay plates

• Luminometer plate reader

Step-by-Step Procedure:

• Compound Plating:

  • Prepare a stock solution of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione and other test compounds in 100% DMSO.

  • For the primary screen, prepare a working solution of the compounds at a concentration that will yield a final assay concentration of 10 µM (assuming a 1:100 dilution in the final assay volume).

  • Using an acoustic liquid handler or a multi-channel pipette, dispense 50 nL of each compound solution into the wells of a 384-well plate.

  • Dispense 50 nL of DMSO into the "High Control" (no inhibition, 0% effect) and "Low Control" (maximum inhibition, 100% effect) wells.

  • Dispense 50 nL of a known PARP1 inhibitor (e.g., 1 mM Olaparib in DMSO) into the "Positive Control" wells.

• PARP1 Reaction:

  • Prepare a PARP1 Reaction Master Mix containing assay buffer, activated DNA, and Histone H1.

  • Add 2.5 µL of the PARP1 Reaction Master Mix to each well of the assay plate.

  • Prepare a solution of PARP1 enzyme in assay buffer. Add 2.5 µL of the PARP1 enzyme solution to all wells except the "Low Control" wells. To the "Low Control" wells, add 2.5 µL of assay buffer without the enzyme.

  • Prepare a solution of NAD+ in assay buffer. Add 2.5 µL of the NAD+ solution to each well to initiate the reaction. The final volume in each well should be 7.5 µL.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Detection:

  • Prepare the NAD/NADH detection reagent according to the manufacturer's instructions.

  • Add 7.5 µL of the detection reagent to each well.

  • Incubate the plate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

  • Read the luminescence on a plate reader.

Data Analysis:

• Calculation of Percent Inhibition: The percent inhibition for each compound is calculated using the following formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Low_Control) / (Signal_High_Control - Signal_Low_Control))

• Z'-Factor Calculation: To assess the quality of the assay, the Z'-factor should be calculated for each plate using the high and low control wells: Z' = 1 - (3 * (SD_High_Control + SD_Low_Control)) / |Mean_High_Control - Mean_Low_Control| An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for HTS.

Protocol 2: Dose-Response and IC50 Determination

For compounds identified as hits in the primary screen, a dose-response experiment is performed to determine their potency (IC50).

Procedure:

• Compound Serial Dilution:

  • Create a series of dilutions of the hit compounds in 100% DMSO. A 10-point, 3-fold serial dilution is recommended, starting from a high concentration (e.g., 1 mM).

  • Plate the serial dilutions into a 384-well plate as described in Protocol 1.

• Assay Performance:

  • Perform the PARP1 chemiluminescent assay as described in Protocol 1.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the compound.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic (4PL) equation to determine the IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.

Data Presentation and Interpretation

The results of the HTS campaign should be presented in a clear and concise manner to facilitate decision-making.

Table 1: Representative HTS Data for Pyrido[2,3-d]pyrimidine Analogs

Compound ID	Primary Screen (% Inhibition @ 10 µM)	IC50 (µM)
1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione	85.2	0.75
Analog A	92.5	0.21
Analog B	45.1	> 10
Analog C	12.3	> 50
Olaparib (Positive Control)	98.7	0.005

Interpretation of Results:

• 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione and Analog A show strong inhibition in the primary screen and sub-micromolar IC50 values, indicating they are potent inhibitors of PARP1. These compounds should be prioritized for further studies.

• Analog B shows moderate activity in the primary screen but a weak IC50, suggesting it is a less potent inhibitor.

• Analog C shows minimal activity and is likely inactive against PARP1.

Mechanism of Action and Selectivity

Following the identification of potent inhibitors, it is crucial to understand their mechanism of action and selectivity.

Caption: Proposed mechanism of action for a PARP1 inhibitor.

Recommended Follow-up Assays:

• PARP Isoform Selectivity: Screen hit compounds against other PARP family members (e.g., PARP2, Tankyrase-1/2) to determine their selectivity profile.

• Mechanism of Action Studies: Conduct enzyme kinetics studies to determine if the inhibition is competitive, non-competitive, or uncompetitive with respect to NAD+.

• Cell-Based Assays: Evaluate the ability of the compounds to inhibit PARP activity in a cellular context, for example, by measuring PAR levels in cells treated with a DNA damaging agent. Further assess their ability to selectively kill HRR-deficient cancer cells.[5][6]

Conclusion

The pyrido[2,3-d]pyrimidine scaffold represents a promising starting point for the discovery of novel PARP inhibitors. The high-throughput screening protocols detailed in this application note provide a robust and efficient framework for identifying and characterizing potent and selective inhibitors, such as 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, from large compound libraries. Successful execution of this HTS campaign will enable the progression of promising hit compounds into lead optimization and further preclinical development, with the ultimate goal of developing new targeted therapies for cancer.

References

• Al-Otaibi, F., Al-Zahrani, A., & El-Sayed, M. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules, 24(22), 4160. [Link]

• Woodgate, S., George, J., & Jacobson, M. (2008). Homogeneous fluorescent assay for high throughput screening of PARP inhibitors. Cancer Research, 68(9_Supplement), 851. [Link]

• Li, D., et al. (2021). Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. RSC Advances, 11(52), 32969-32982. [Link]

• Nafie, M. S., et al. (2022). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 12(11), 6635-6647. [Link]

• El-Naggar, A. M., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 27(20), 6886. [Link]

• Kumaran, K., et al. (2015). Efficient Synthesis, Spectral Characterization of novel Di substituted 1-ethyl – 7 –methylpyrido [2, 3-d] pyrimidine-2, 4, 5 (1H, 3H, 8H) -trione Derivatives and Anti-Microbial studies. ResearchGate. [Link]

• Marchand, C., et al. (2015). Biochemical assays for the discovery of TDP1 inhibitors. Molecular Cancer Therapeutics, 14(1), 184-192. [Link]

• BPS Bioscience. (n.d.). PARP1 Chemiluminescent Assay Kit. BPS Bioscience. [Link]

• Rulten, S. L., et al. (2021). High-throughput screening assay for PARP-HPF1 interaction inhibitors to affect DNA damage repair. Scientific Reports, 11(1), 1-11. [Link]

• Sestili, P., & Martin, S. A. (2025). Discovery and Characterization of 7,8-Dihydropyrido[4,3-d]pyrimidines as SARS-CoV-2 Entry Inhibitors. MDPI. [Link]

• Shamroukh, A. H., et al. (2016). The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research, 8(3), 734-772. [Link]

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• Sharma, P., & Kumar, V. (2021). Synthesis and Biological Activity of 6-Substituted Pyrimidine-2,4- Dionesderivatives. Medwin Publishers. [Link]

• BPS Bioscience. (n.d.). PARP1 Chemiluminescent Assay Kit - Data Sheet. BPS Bioscience. [Link]

• David, S. S., & O'Shea, V. L. (2018). Chemical Tools for the Study of DNA Repair. ACS chemical biology, 13(7), 1736-1747. [Link]

• El-Gamal, M. I., et al. (2025). Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. MDPI. [Link]

• Gene Solutions. (2025). Gene Solutions' HRD Insight Expands PARP Inhibitor Access for Ovarian Cancer Patients. PR Newswire. [Link]

• Lord, C. J., & Ashworth, A. (2016). Biomarkers of Response and Resistance to DNA Repair Targeted Therapies. Clinical Cancer Research, 22(23), 5651-5660. [Link]

• Putt, K. S., & Hergenrother, P. J. (2004). An optimized fluorescence assay for screening novel PARP-1 inhibitors. Analytical biochemistry, 326(1), 78-86. [Link]

• Pettitt, S. J., et al. (2017). Genome-wide and high-density CRISPR-Cas9 screens identify point mutations in PARP1 causing PARP inhibitor resistance. bioRxiv. [Link]

• Kordon, M. M., et al. (2023). Let's not take DNA breaks for granted. The importance of direct detection of DNA breaks for the successful development of DDR inhibitors. Frontiers in Molecular Biosciences, 10, 1143896. [Link]

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Application Note: Catalytic Methods for the Scalable Preparation of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Executive Summary

1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione (CAS: 1707375-88-9) is a highly versatile bicyclic nitrogen-containing heterocyclic scaffold. It serves as a foundational intermediate in the drug development pipeline, particularly for the synthesis of cyclin-dependent kinase (CDK4/6) inhibitors, phosphodiesterase (PDE) inhibitors, and broad-spectrum antibacterial agents .

Historically, the synthesis of pyrido[2,3-d]pyrimidines relied on uncatalyzed, high-temperature condensations that suffered from poor atom economy, extended reaction times, and difficult purification profiles . This application note details a scalable, catalytically driven protocol for its preparation via the regioselective heteroannulation of 6-amino-1-ethyluracil with alkyl propiolates. By transitioning to Lewis acid-catalyzed workflows, we demonstrate significant improvements in yield, kinetic efficiency, and environmental impact.

Mechanistic Rationale & Retrosynthetic Analysis

Retrosynthetically, the pyrido[2,3-d]pyrimidine-2,4,7-trione core is constructed by forming the C4a–C5 and N8–C7 bonds. The most direct, atom-economical approach involves a[4+2] heteroannulation strategy using 6-amino-1-ethyluracil as the dinucleophile and an electron-deficient alkyne (e.g., ethyl propiolate ) as the bis-electrophile.

Causality in Catalysis

The use of a soft Lewis acid catalyst, such as Indium(III) trifluoromethanesulfonate ( In(OTf)3​ ), is critical. Hard Lewis acids or un-catalyzed thermal conditions often lead to competitive polymerization of the propiolate or the formation of undesired 2,4,5,7-tetraone byproducts. In(OTf)3​ preferentially coordinates to the carbonyl oxygen of the propiolate, increasing the electrophilicity of the β -carbon without irreversibly binding to the basic nitrogens of the uracil ring (which would poison the catalyst) .

Mechanistic Sequence:

• Activation: The catalyst coordinates to the ester carbonyl of ethyl propiolate.

• Michael Addition: The electron-rich C5 position of 6-amino-1-ethyluracil undergoes nucleophilic attack on the activated β -carbon, forming an acyclic enamine intermediate.

• Intramolecular Lactamization: The C6-amino group (which becomes N8 in the fused system) attacks the ester carbonyl, expelling ethanol and driving the irreversible formation of the pyridinone ring.

Fig 1. Lewis acid-catalyzed mechanistic pathway for pyrido[2,3-d]pyrimidine-2,4,7-trione synthesis.

Catalytic Optimization and Quantitative Data

To establish a self-validating and scalable protocol, various catalytic systems were evaluated. The transition from base-catalyzed or un-catalyzed thermal conditions to Lewis acid-catalyzed conditions drastically reduced reaction times and improved the E-factor (mass ratio of waste to desired product).

Table 1: Optimization of Catalytic Conditions for Heteroannulation

Catalyst System	Loading (mol%)	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	E-Factor
None (Thermal)	N/A	Diphenyl ether	230	12.0	45	> 50.0
Piperidine (Base)	20	Ethanol	80	8.0	62	25.4
ZnCl2​ (Lewis Acid)	10	DMF	120	4.0	74	15.2
In(OTf)3​ (Lewis Acid)	5	Ethanol	80	2.0	88	3.5
In(OTf)3​ (Microwave)	5	Solvent-free	100	0.2	91	2.1

Note: Microwave-assisted solvent-free conditions are ideal for rapid library generation, while the ethanol reflux method is optimal for multi-gram scale-up.

Experimental Protocol: Scalable Batch Synthesis

The following protocol is optimized for a 100 mmol scale, utilizing conventional heating to ensure seamless transferability to pilot-plant reactors.

Materials Required:

• 6-Amino-1-ethyluracil: 15.5 g (100 mmol)

• Ethyl propiolate: 11.8 g (120 mmol, 1.2 equiv.)

• Indium(III) trifluoromethanesulfonate ( In(OTf)3​ ): 2.8 g (5 mol%)

• Absolute Ethanol: 200 mL

Step-by-Step Methodology:

• Reagent Dispersion: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 6-amino-1-ethyluracil (15.5 g) in absolute ethanol (200 mL).

• Catalyst Equilibration: Add In(OTf)3​ (2.8 g). Stir the suspension for 10 minutes at room temperature.

  • Causality: Pre-mixing allows the catalyst to uniformly disperse and equilibrate before the highly reactive electrophile is introduced, preventing localized thermal runaways and ensuring high regioselectivity.

• Electrophile Addition: Add ethyl propiolate (11.8 g) dropwise over a period of 15 minutes.

• Thermal Annulation: Heat the reaction mixture to 80°C (reflux) for 2 hours. The suspension will initially clarify as the acyclic enamine forms, followed by the precipitation of the product as lactamization occurs.

• Reaction Monitoring: Confirm completion via LC-MS or TLC (DCM:MeOH 9:1), monitoring the disappearance of the uracil starting material.

• Controlled Crystallization: Remove the heat source and allow the mixture to cool to room temperature, then transfer to an ice bath (0°C) for 1 hour to maximize precipitation.

• Isolation & Drying: Filter the highly crystalline product under vacuum. Wash the filter cake with cold ethanol (2 x 30 mL) to remove residual catalyst and unreacted propiolate, followed by diethyl ether (50 mL). Dry under vacuum at 60°C for 12 hours.

Fig 2. Scalable unit operations for the catalytic preparation of the target trione.

Analytical Characterization (Self-Validating Data)

To ensure the integrity of the synthesized 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione, cross-reference the isolated batch against the following expected spectral parameters:

• Appearance: Off-white to pale yellow crystalline powder.

• LC-MS (ESI+): m/z calculated for C9​H10​N3​O3​ [M+H]+ 208.07, found 208.07.

• 1 H NMR (400 MHz, DMSO- d6​ ): δ 11.85 (s, 1H, N3-H), 11.40 (s, 1H, N8-H), 7.95 (d, J = 9.0 Hz, 1H, C5-H), 6.20 (d, J = 9.0 Hz, 1H, C6-H), 3.95 (q, J = 7.1 Hz, 2H, N1- CH2​ ), 1.15 (t, J = 7.1 Hz, 3H, CH3​ ).

  • Diagnostic Note: The pair of doublets at 7.95 ppm and 6.20 ppm with a 9.0 Hz coupling constant confirms the presence of the cis-alkene bridge (C5=C6) in the newly formed pyridinone ring, verifying that lactamization occurred without over-oxidation or unwanted substitution at C5/C6.

• 13 C NMR (100 MHz, DMSO- d6​ ): δ 163.2 (C7=O), 161.5 (C4=O), 150.8 (C2=O), 148.5 (C4a), 140.2 (C5), 112.5 (C6), 98.4 (C8a), 36.5 (N1- CH2​ ), 13.2 ( CH3​ ).

References

For further mechanistic insights and a comprehensive review of pyridopyrimidine classes, refer to standard heterocyclic compendia .

• Title: Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d],[3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: Microwave-promoted 'dry-media' synthesis of quinazolines and pyrido[2,3-d]pyrimidines in one-pot condition Source: RSC Advances URL: [Link]

• Title: Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents Source: RSC Advances URL: [Link]

In vivo application and dosing protocols for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

An In-depth Guide to the In Vivo Evaluation of Novel Pyrido[2,3-d]pyrimidine Derivatives, Exemplified by 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Foreword for the Research Professional

The pyrido[2,3-d]pyrimidine scaffold is a recognized "privileged structure" in medicinal chemistry, forming the core of numerous kinase inhibitors with significant therapeutic potential.[1] Molecules built on this framework have shown promise in targeting a range of kinases involved in cell proliferation, survival, and angiogenesis, making them attractive candidates for oncology drug development.[2][3][4]

This document serves as a comprehensive application guide for researchers, scientists, and drug development professionals embarking on the in vivo evaluation of novel compounds within this class. We will use the specific, yet currently uncharacterized, molecule 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione as a representative example to illustrate the necessary thought processes, experimental designs, and detailed protocols.

Due to the absence of published in vivo data for this specific compound, this guide is structured as a strategic roadmap. It moves from essential preclinical characterization and formulation to the design and execution of foundational in vivo studies, including pharmacokinetics and efficacy. The methodologies described herein are grounded in established preclinical development principles for novel small molecules, particularly kinase inhibitors.[5][6]

Part 1: Foundational Preclinical Assessment & Vehicle Formulation

Before any in vivo experiment, a thorough understanding of the compound's fundamental properties is paramount. This initial phase ensures that the data generated from animal studies are reliable, reproducible, and interpretable.

Physicochemical and In Vitro ADME Profiling

The journey from a promising hit compound to an in vivo candidate begins with characterizing its drug-like properties. Poor physicochemical characteristics, especially solubility, are a leading cause of failure in drug discovery.[7][8]

Key Objectives:

• Determine Aqueous Solubility: A compound must be in solution to be absorbed and distributed. Both kinetic and thermodynamic solubility should be assessed.[9]

  • Kinetic Solubility: Measures the solubility of a compound from a DMSO stock solution into an aqueous buffer. This high-throughput screen is crucial for early-stage discovery to flag problematic compounds.[7][8]

  • Thermodynamic Solubility: Represents the true equilibrium solubility of the solid compound in a specific medium. This is determined later in development to guide formulation.[9]

• Assess Metabolic Stability: The compound's susceptibility to metabolism, typically by liver enzymes (cytochrome P450s), will heavily influence its half-life and bioavailability. An in vitro liver microsomal stability assay is a standard starting point.

• Evaluate Plasma Protein Binding: The extent to which a compound binds to plasma proteins (like albumin) dictates the fraction of free drug available to exert its therapeutic effect. High plasma protein binding can limit efficacy.

Protocol 1: Kinetic Solubility Assessment via Nephelometry

• Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

• Dispensing: Add the DMSO solutions to a clear-bottom 96-well plate. Subsequently, add phosphate-buffered saline (PBS, pH 7.4) to achieve a final DMSO concentration of 1-2%.

• Incubation: Shake the plate at room temperature for 2 hours.

• Measurement: Read the plate using a nephelometer to measure light scattering caused by compound precipitation.

• Analysis: The concentration at which a significant increase in light scattering is observed is determined as the kinetic solubility.

Target Identification and Pathway Analysis

Given the pyrido[2,3-d]pyrimidine scaffold, it is reasonable to hypothesize that the compound is a kinase inhibitor. Based on extensive literature, potential targets include:

• eEF2K (eukaryotic Elongation Factor-2 Kinase): A regulator of protein synthesis, often upregulated in cancer cells to help them survive under stress.[10][11]

• VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): A key mediator of angiogenesis, the formation of new blood vessels that tumors need to grow.[2][4][12]

• PIM-1 Kinase: A serine/threonine kinase involved in cell survival and proliferation pathways, making it a target in various cancers.[3][13][14]

An initial broad kinase screen (e.g., a panel of 400+ kinases) is the most effective way to identify the primary target(s) and assess selectivity. Once a primary target is confirmed, understanding its downstream signaling is crucial for designing pharmacodynamic (PD) biomarker assays.

Caption: Potential kinase targets for pyrido[2,3-d]pyrimidine derivatives.

Formulation Development for In Vivo Dosing

A well-designed formulation ensures the compound remains solubilized and stable for administration, maximizing its potential for absorption. For discovery-phase studies, simple formulations are preferred.

Vehicle Component	Purpose	Common Concentration	Considerations
Aqueous Component	The primary liquid base.	q.s. to 100%	Sterile Water for Injection, Saline (0.9% NaCl), PBS pH 7.4.
Solubilizing Agent	To dissolve poorly soluble compounds.	5-10%	DMSO, N,N-Dimethylacetamide (DMA), Ethanol. Can be toxic at high concentrations.
Surfactant/Wetting Agent	To improve wetting and prevent precipitation.	1-5%	Tween® 80, Cremophor® EL, Solutol® HS 15. Can cause hypersensitivity.
Suspending Agent	For creating uniform suspensions.	0.5-2%	Carboxymethylcellulose (CMC), Hydroxypropyl methylcellulose (HPMC).
Tonicity/pH Modifier	To adjust pH and make solution isotonic.	As needed	Phosphate or citrate buffers.

A Common Starting Formulation for a Poorly Soluble Compound (for Oral Gavage): A typical vehicle might be 0.5% HPMC / 0.1% Tween® 80 in sterile water . For more challenging compounds, a solution like 10% Solutol® HS 15 in water or a co-solvent system like 5% DMSO / 5% Tween® 80 in 90% saline could be tested.

Protocol 2: Preparation of a Suspension Formulation

• Wetting: Weigh the required amount of compound into a sterile glass vial. Add a small amount of the surfactant (e.g., 1% Tween® 80 solution) to wet the powder, and vortex to form a paste.

• Vehicle Preparation: Separately, prepare the suspending vehicle (e.g., 0.5% CMC in sterile water) by slowly adding the CMC powder to the water while stirring vigorously. It may need to be stirred for several hours to fully hydrate.

• Mixing: Slowly add the suspending vehicle to the compound paste from Step 1.

• Homogenization: Vortex thoroughly. For a finer suspension, sonicate the mixture in a bath sonicator until a uniform, milky suspension is achieved.

• Final Check: Visually inspect for any large particles. The suspension should be dosed within a validated timeframe (e.g., 2-4 hours) and should be continuously stirred during dosing to ensure homogeneity.

Part 2: Designing and Executing Foundational In Vivo Studies

With a well-characterized compound and a viable formulation, the focus shifts to animal studies. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[15][16]

Animal Model Selection

The choice of animal model is dictated by the research question. For oncology, immunocompromised mice are standard for hosting human tumor xenografts.[17]

• Cell Line-Derived Xenograft (CDX) Models: Human cancer cell lines are implanted subcutaneously or orthotopically into mice (e.g., Athymic Nude or NOD/SCID). These models are reproducible and cost-effective for initial efficacy screening.[18][19]

• Patient-Derived Xenograft (PDX) Models: Tumor fragments from a patient are directly implanted into mice. PDX models better retain the heterogeneity and microenvironment of the original human tumor, offering higher translational relevance.[18][19]

For an initial efficacy study of a novel compound, a CDX model using a cell line with a known dependency on one of the hypothesized target pathways is a logical starting point.

Pharmacokinetic (PK) Studies

A pilot PK study is essential to understand how the animal body processes the compound (in vivo ADME). This study informs the dose and schedule for subsequent efficacy studies.[20][21]

Key Parameters to Determine:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC: Area under the curve (total drug exposure).

• t½: Half-life.

• Bioavailability (%F): The fraction of an orally administered dose that reaches systemic circulation compared to an intravenous (IV) dose.

Caption: Workflow for a pilot pharmacokinetic study in mice.

Protocol 3: Pilot Pharmacokinetic Study in Mice

• Animal Acclimation: Use 6-8 week old female BALB/c or CD-1 mice. Allow them to acclimate for at least 3 days.

• Group Allocation: Assign mice to two groups (n=3-4 per group):

  • Group 1: Intravenous (IV) administration (e.g., 2 mg/kg).

  • Group 2: Oral Gavage (PO) administration (e.g., 20 mg/kg).

• Dosing:

  • IV: Administer the compound via the lateral tail vein. The formulation must be a clear solution.

  • PO: Administer the compound using a proper-sized gavage needle.[22][23] The maximum oral gavage volume for a mouse is typically 10 mL/kg.[23][24]

• Blood Sampling: Collect sparse blood samples (approx. 30-50 µL) from each mouse at specified time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hr) via submandibular or saphenous vein puncture.[20][25] Use K2-EDTA coated tubes.

• Plasma Processing: Immediately centrifuge the blood samples (e.g., 2000 x g for 10 min at 4°C) to separate plasma.

• Bioanalysis: Store plasma at -80°C until analysis. Quantify the compound concentration using a validated LC-MS/MS method.

• Data Analysis: Use software like Phoenix WinNonlin to calculate PK parameters.

Efficacy Study in a Xenograft Model

The ultimate goal is to determine if the compound can inhibit tumor growth in vivo.

Hypothetical Efficacy Study Design

Parameter	Description
Animal Model	Female Athymic Nude Mice, 6-8 weeks old.
Tumor Model	Subcutaneous implantation of 5 x 10⁶ cancer cells (e.g., a line overexpressing a target kinase) in the right flank.
Tumor Growth	Allow tumors to grow to an average volume of 100-150 mm³.
Randomization	Randomize mice into treatment groups (n=8-10 per group) based on tumor volume.
Treatment Groups	1. Vehicle Control (dosed with the formulation vehicle).2. Test Compound, Low Dose (e.g., 10 mg/kg, PO, QD).3. Test Compound, High Dose (e.g., 50 mg/kg, PO, QD).4. Positive Control (an established drug for this tumor type).
Dosing Regimen	Daily (QD) oral gavage for 21 consecutive days.
Endpoints	Primary: Tumor volume (measured 2-3 times/week with calipers; Volume = (Length x Width²)/2).Secondary: Body weight (as a measure of toxicity), clinical observations.Terminal: Tumor weight, collection of tumor/plasma for biomarker analysis.
Statistical Analysis	Compare tumor growth between groups using a two-way ANOVA with repeated measures.

Protocol 4: General Procedure for a Subcutaneous Xenograft Efficacy Study

• Cell Culture & Implantation: Culture the selected human cancer cells under sterile conditions. Harvest and resuspend the cells in a 1:1 mixture of serum-free media and Matrigel®. Inject the cell suspension (e.g., 0.1 mL) subcutaneously into the flank of each mouse.

• Tumor Monitoring: Begin monitoring tumor growth 3-4 days post-implantation. Use digital calipers to measure the length and width of the tumors.

• Randomization and Dosing: Once tumors reach the target size, randomize the animals and begin the dosing regimen as described in the study design table. Monitor body weight daily for the first week and then 2-3 times per week.

• Endpoint: The study is typically terminated when tumors in the vehicle control group reach a predetermined size (e.g., 1500-2000 mm³) or after the planned treatment duration.

• Tissue Collection: At the end of the study, euthanize the animals. Excise the tumors, weigh them, and process them for downstream analysis (e.g., snap-freeze for Western blot or fix in formalin for immunohistochemistry) to assess target engagement and pharmacodynamic effects.

References

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• Ahmad, I., et al. (2024, October 22). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Springer. [Link]

• Tentler, J. J., et al. (2025, January 9). Xenograft Method In Breast Cancer Mouse Model Optimization. Dove Medical Press. [Link]

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• Lee, S., et al. (2021, November 3). Development of Novel VEGFR2 Inhibitors Originating from Natural Product Analogues with Antiangiogenic Impact. ACS Publications. [Link]

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• Hsu, K-F., et al. (2021, June 28). Pim1 Kinase Inhibitors Exert Anti-Cancer Activity Against HER2-Positive Breast Cancer Cells Through Downregulation of HER2. Frontiers. [Link]

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• Ye, L., et al. (2022). FDA-Approved Kinase Inhibitors in Preclinical and Clinical Trials for Neurological Disorders. MDPI. [Link]

• Jabar, Z. K., et al. (2021). In Silico Discovery of Potential VEGFR-2 Inhibitors from Natural Derivatives for Anti-Angiogenesis Therapy. PMC. [Link]

• Liu, Y., et al. (2021). Progress in the Development of Eukaryotic Elongation Factor 2 Kinase (eEF2K) Natural Product and Synthetic Small Molecule Inhibitors for Cancer Chemotherapy. PMC. [Link]

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• Winter, S. C., et al. (2016). PIM kinase inhibitors kill hypoxic tumor cells by reducing Nrf2 signaling and increasing reactive oxygen species. PMC. [Link]

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• Wang, Y., et al. (2024, July 22). Developing Lead Compounds of eEF2K Inhibitors Using Ligand–Receptor Complex Structures. MDPI. [Link]

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• Wu, S., et al. (2023, October 1). Advancements in small molecule drug design: A structural perspective. eScholarship. [Link]

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• Song, Z., et al. (2022, July 30). Discovery of New Inhibitors of eEF2K from Traditional Chinese Medicine Based on In Silico Screening and In Vitro. Semantic Scholar. [Link]

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Technical Notes & Optimization

Optimizing crystallization conditions for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

An optimized crystallization process is critical for isolating high-purity 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione , a highly functionalized heterocyclic scaffold frequently utilized in the synthesis of potent kinase inhibitors (e.g., mTOR, PIM-1, and EGFR inhibitors) [1]. Due to its rigid planar structure and multiple hydrogen-bond donors/acceptors (the trione moiety), this compound exhibits strong intermolecular interactions, which often lead to high lattice energies, poor solubility in standard organic solvents, and a high propensity for polymorphism or "oiling out" during purification.

This Technical Support Center provides authoritative, field-proven troubleshooting guides and self-validating protocols to help researchers and process chemists overcome these specific crystallization bottlenecks.

Section 1: Solvent Selection & Solubility Challenges

Q: Why is 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione so difficult to dissolve, and how do I select the optimal solvent system? A: The difficulty arises from the trione core, which forms extensive intermolecular hydrogen-bonding networks, leading to a highly stable crystal lattice. To break this lattice, you need a solvent capable of competing for these hydrogen bonds without causing degradation.

Causality & Strategy: Non-polar solvents (like hexane) cannot disrupt the lattice, while highly polar protic solvents (like water or pure ethanol) may cause rapid, uncontrolled precipitation (crashing out) due to steep solubility curves. The optimal approach is a binary solvent system (Anti-solvent crystallization) . You dissolve the compound in a highly solubilizing polar aprotic solvent (e.g., DMF, DMSO, or hot 1,4-dioxane) and induce supersaturation by slowly adding a miscible anti-solvent (e.g., Ethyl Acetate or Water) [2].

Table 1: Quantitative Solvent Screening Matrix for Pyrido[2,3-d]pyrimidines

Solvent System	Role	Boiling Point (°C)	Solubility Profile	Recommended Ratio (v/v)	Process Suitability
DMF / Water	Primary / Anti-solvent	153 / 100	High / Very Low	1 : 3	Good for crude isolation; high risk of oiling out if cooled too fast.
1,4-Dioxane / EtOAc	Primary / Anti-solvent	101 / 77	Moderate / Low	1 : 2	Excellent for high-purity crystalline recovery; moderate yield.
Glacial Acetic Acid	Single Solvent	118	High (Hot) / Low (Cold)	N/A	Ideal for breaking strong H-bonds; requires thorough washing to remove residual acid.
Acetone / Hexane	Primary / Anti-solvent	56 / 68	Moderate / Insoluble	1 : 4	Fast evaporation; prone to yielding amorphous solids. Not recommended for final API.

Section 2: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

Q: During cooling, my compound separates as a cloudy, viscous emulsion at the bottom of the flask instead of forming solid crystals. What is happening? A: You are experiencing "oiling out," scientifically known as Liquid-Liquid Phase Separation (LLPS). This occurs when the supersaturation point is reached at a temperature that is higher than the melting point of the solute in that specific solvent mixture, or when the integration of solute molecules into the crystal lattice is kinetically hindered [3]. Because the compound liquefies first, impurities dissolve preferentially into these oil droplets, resulting in an impure, glass-like amorphous solid when it finally hardens [4].

Q: How do I rescue an oiled-out batch and prevent it from happening again? A: To rescue the batch, you must return the system to a single thermodynamic phase.

• Reheat the mixture until the oil completely redissolves into a clear solution.

• Adjust the solvent: Add 10-15% more of the "good" solvent (e.g., DMF or Dioxane) to lower the saturation temperature below the oiling-out boundary [5].

• Control Supersaturation: Cool the solution at a strictly controlled, slow rate (e.g., 0.1 °C/min) rather than ambient crash-cooling.

• Seed the solution: Introduce pure seed crystals halfway into the Metastable Zone Width (MSZW) to bypass the kinetic barrier of primary nucleation [3].

Crystallization workflow detailing the kinetic divergence between Liquid-Liquid Phase Separation and crystalline growth.

Section 3: Self-Validating Step-by-Step Crystallization Protocol

To ensure reproducibility and high E-E-A-T standards, the following protocol utilizes a 1,4-Dioxane/Ethyl Acetate system, which balances the solubility of the trione moiety while minimizing the risk of LLPS.

Phase 1: Complete Dissolution (Erasing Crystal Memory)

• Suspend 1.0 g of crude 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione in 10 mL of 1,4-Dioxane in a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Heat the suspension to 95 °C (gentle reflux) using a thermostatic oil bath.

• Self-Validation Check: Inspect the solution against a strong light source. It must be 100% transparent. If Schlieren lines (wavy optical distortions) or micro-particles are visible, add 1,4-Dioxane in 1 mL increments until absolute clarity is achieved. Causality: Any remaining micro-crystals will act as uncontrolled seeds, leading to premature, impure precipitation.

Phase 2: Anti-Solvent Addition & Seeding 4. Maintain the temperature at 90 °C and add 15 mL of hot Ethyl Acetate (anti-solvent) dropwise via an addition funnel over 15 minutes. 5. Self-Validation Check: The solution should remain clear. If localized cloudiness persists for more than 5 seconds after a drop is added, stop the addition immediately—you are dangerously close to the oiling-out boundary. Add 1 mL of 1,4-Dioxane to recover clarity. 6. Begin a programmed cooling ramp of 0.2 °C/min down to 75 °C. 7. At 75 °C (within the MSZW), add 5 mg of pure 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione seed crystals. Causality: Seeding provides a low-energy template for solute molecules to arrange into a rigid lattice, preventing them from grouping into disordered liquid droplets [3].

Phase 3: Growth and Isolation 8. Continue cooling at 0.1 °C/min to 20 °C. Hold at 20 °C for 2 hours to maximize yield. 9. Isolate the crystals via vacuum filtration using a Büchner funnel. 10. Wash the filter cake with 2 × 5 mL of ice-cold Ethyl Acetate to displace the mother liquor without dissolving the product [2]. Dry under vacuum at 50 °C for 12 hours.

Section 4: Yield and Purity Optimization (FAQ)

Q: My yield is exceptionally low (< 30%), but the crystals are highly pure. Where did my product go? A: A low yield with high purity almost always indicates that the final mother liquor is still highly saturated.

• Cause 1: You used too much primary solvent (1,4-Dioxane) during the dissolution phase, shifting the solubility curve so that a large fraction of the compound remains soluble even at room temperature [4].

• Cause 2: The terminal cooling temperature was not low enough.

• Solution: Evaporate the mother liquor under reduced pressure to half its volume and initiate a second crop crystallization. In future runs, strictly adhere to the "minimum amount of hot solvent" rule.

Q: NMR analysis shows my crystals are trapping solvent (solvates). How do I prevent this? A: Pyrido[2,3-d]pyrimidines often form stable solvates (pseudopolymorphs) with polar aprotic solvents like DMF or Dioxane due to hydrogen bonding with the trione core. If vacuum drying at elevated temperatures (e.g., 80 °C) does not remove the solvent, you must perform a solvent-slurry displacement (trituration) . Suspend the crystals in a non-polar, non-solvating liquid (like diethyl ether or heptane) and stir vigorously for 24 hours. The kinetic energy will facilitate the exchange of the trapped lattice solvent with the volatile non-polar solvent, which can then be easily dried off [4].

References

• National Center for Biotechnology Information. "The discovery and optimisation of pyrido[2,3-d]pyrimidine-2,4-diamines as potent and selective inhibitors of mTOR kinase." PubMed, 15 Oct. 2009. Available at: [Link]

• Mettler Toledo. "Oiling Out in Crystallization: How To Fix Oiling Out in Recrystallization?" Mettler Toledo Process Analytics. Available at:[Link]

• Chemistry LibreTexts. "3.6F: Troubleshooting Crystallization." LibreTexts, 7 Apr. 2022. Available at:[Link]

• KiloMentor. "The Problem of Oiling Out in Chemical Process Development." KiloMentor Blog, 18 Feb. 2017. Available at:[Link]

Troubleshooting NMR peak overlap in 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione spectra

Welcome, researchers and drug development professionals. This guide provides expert-level troubleshooting for resolving NMR peak overlap in the spectra of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione. As Senior Application Scientists, we have designed this resource to move beyond simple protocols, focusing on the underlying principles to empower you to make informed experimental decisions.

Introduction: The Challenge of Spectral Crowding

The 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione molecule, while seemingly simple, presents classic NMR challenges. Its structure contains multiple protons in similar chemical environments—specifically the aromatic protons and the N-H protons—leading to signal overlap that can complicate definitive structural confirmation and purity analysis. This guide offers a systematic approach to deconvoluting these complex spectra.

Below is the structure of the molecule with standard numbering for reference throughout this guide.

Caption: A decision-tree workflow for troubleshooting NMR peak overlap.

Experimental Protocols

Here we provide step-by-step methodologies for the key experiments discussed.

Protocol 1: Solvent Change Study

This protocol is designed to induce changes in chemical shifts to resolve overlapping signals. [1]

• Initial Spectrum: Dissolve ~5-10 mg of your compound in 0.6 mL of a standard solvent (e.g., CDCl₃) and acquire a standard ¹H NMR spectrum.

• Sample Recovery: Remove the solvent in vacuo. Ensure the sample is completely dry.

• Second Spectrum: Re-dissolve the same sample in 0.6 mL of a solvent with different properties (e.g., DMSO-d₆ or Benzene-d₆).

• Acquisition: Acquire a new ¹H NMR spectrum under identical experimental parameters (temperature, number of scans).

• Analysis: Compare the two spectra, noting any changes in chemical shift (δ) and resolution of the overlapping multiplets.

Protocol 2: D₂O Exchange for N-H Identification

This is a definitive chemical test for identifying exchangeable N-H or O-H protons.

• Initial Spectrum: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆) and acquire a standard ¹H NMR spectrum.

• Add D₂O: Carefully add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Mix: Cap the tube and invert it several times to ensure thorough mixing.

• Re-acquire Spectrum: Immediately re-acquire the ¹H NMR spectrum.

• Analysis: Compare the before and after spectra. The signals corresponding to the N-H protons should significantly decrease in intensity or disappear entirely.

Protocol 3: Acquiring a Standard ¹H-¹H COSY Spectrum

This protocol establishes proton-proton coupling networks. [2]

• Sample Preparation: Prepare a moderately concentrated sample (10-20 mg in 0.6 mL of deuterated solvent) to ensure good signal-to-noise.

• Spectrometer Setup: Load the sample and perform standard locking and shimming procedures.

• Load COSY Experiment: Select a standard COSY pulse program (e.g., cosygpqf on Bruker systems).

• Set Parameters:

  • Set the spectral width (sw) in both dimensions to cover all proton signals (e.g., 0-12 ppm).

  • Set the number of scans (ns) to 2 or 4 for a concentrated sample.

  • Set the number of increments in the indirect dimension (td in F1) to at least 256 for reasonable resolution.

• Acquisition: Start the experiment. Acquisition time can range from 10 minutes to an hour.

• Processing: After acquisition, perform a 2D Fourier transform, phase correction, and baseline correction using the spectrometer software.

• Analysis: Identify off-diagonal cross-peaks. A cross-peak at the coordinates (δ₁, δ₂) indicates that the protons at chemical shifts δ₁ and δ₂ are scalar coupled.

References

• Silva, A. M. S., Pinto, D. C. G. A. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Abraham, R. J., & Mobli, M. (n.d.). 1H chemical shifts in NMR, part 18 1.

• Clore, G. M., & Gronenborn, A. M. (1991). Overcoming the overlap problem in the assignment of 1H NMR spectra of larger proteins by use of three-dimensional heteronuclear 1H-15N Hartmann-Hahn-multiple quantum coherence and nuclear Overhauser-multiple quantum coherence spectroscopy. Journal of Magnetic Resonance, 94(1), 1–13. [Link]

• Silva, A. M. S. (2020). 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. ResearchGate. [Link]

• Ramiro, M., & Carmen, D. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules, 24(22), 4146. [Link]

• Contino, M., et al. (2021). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. ACS Chemical Neuroscience, 12(15), 2846–2863. [Link]

• Wu, T.-S., et al. (2020). Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids. Molecules, 25(22), 5424. [Link]

• OChemSimplified. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. [Link]

• Grzeszczak, A., et al. (2018). Variable-temperature NMR spectroscopy for metabolite identification in biological materials. Scientific Reports, 8(1), 1159. [Link]

• Ismael, S., AL-Mashal, F., & Saeed, B. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 - UNN. [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). [Link]

• University of Oxford. (n.d.). Variable Temperature NMR Experiments. [Link]

• Girreser, U., et al. (2013). 1H, 13C and 15N NMR spectral analysis of substituted 1,2,3,4-tetrahydro-pyrido[1,2-a]pyrimidines. Magnetic Resonance in Chemistry, 51(11), 714-721. [Link]

• Fulmer, G. R., et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(14), 5648–5656. [Link]

• ResearchGate. (2019, February 19). In 1H-NMR analysis, is it normal to get only one peak for 2 different compounds?. [Link]

• Royal Society of Chemistry. (2012). 1HNMR δ values for. [Link]

• ResearchGate. (2025, August 6). Solvent Effects on Nitrogen Chemical Shifts. [Link]

• ResearchGate. (2013, October 9). Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis - can anyone help?. [Link]

• Davoren, E., & Mason, S. (2023). 1H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine. STAR Protocols, 4(2), 102181. [Link]

• Oxford Instruments. (n.d.). Variable Temperature NMR Spectroscopy. [Link]

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. [Link]

• Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. [Link]

• El-Sayed, N. N. E., et al. (2023). Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. RSC Advances, 13(18), 12229-12258. [Link]

• Kang, S., et al. (2023, December 20). Synthesis of 1-(3-chlorophenethyl)-3-cyclopentylpyrimidine-2,4,6-(1H,3H,5H)-trione (CP8). Protocols.io. [Link]

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. [Link]

• Reuben, J. (1973). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. Progress in Nuclear Magnetic Resonance Spectroscopy, 9, 1-70. [Link]

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?. [Link]

• Tinto, W. F., et al. (2012). Variable-Temperature 1 H-NMR Studies on Two C-Glycosylflavones. Molecules, 17(7), 8023-8032. [Link]

• All 'Bout Chemistry. (2022, December 23). Chemical Shift Reagent| Proton NMR| Simplification of Complex Spectra. YouTube. [Link]

• Kleinpeter, E. (1996). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Magnetic Resonance in Chemistry, 34(4), 299-306. [Link]

• Testbook. (2026, January 30). The correct match of 13C NMR chemical shift values (&de. [Link]

• Salgado, F. P., et al. (2013). Variable-temperature NMR and conformational analysis of oenothein B. Journal of the Brazilian Chemical Society, 24(12), 1930-1936. [Link]

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Technical Support Center: Long-Term Storage and Degradation Prevention for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

Welcome to the technical support guide for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione. This document provides in-depth guidance for researchers, scientists, and drug development professionals on how to ensure the long-term stability and integrity of this compound. Pyrido[2,3-d]pyrimidine derivatives are a critical class of heterocyclic scaffolds in biomedical research and drug discovery, and maintaining their chemical purity is paramount for generating reproducible and reliable experimental data.[1][2]

The fused pyridine and pyrimidine ring system, particularly with its trione structure, is susceptible to several degradation pathways. This guide is structured to help you anticipate, identify, and prevent these issues through a series of frequently asked questions, a detailed troubleshooting section, and validated experimental protocols.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common questions regarding the handling and storage of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione.

Q1: What are the absolute ideal conditions for long-term storage of the solid compound?

A: For maximal stability over months to years, the solid compound should be stored at -20°C or lower , under a dry, inert atmosphere (argon or nitrogen) , and strictly protected from light . Each of these conditions mitigates a specific degradation risk:

• Low Temperature (-20°C): Drastically reduces the kinetics of all chemical degradation reactions.

• Inert Atmosphere: The heterocyclic ring system can be susceptible to oxidation.[3] Displacing oxygen with an inert gas like argon or nitrogen is the most effective preventative measure.

• Desiccation: The presence of three carbonyl groups (a trione structure) increases the potential for hydrolysis, especially at the amide bonds within the pyrimidine ring.[4][5] Storing with a desiccant or in a dry box is critical.

• Light Protection: Pyrimidine-based structures are known to be photosensitive, capable of undergoing photohydration or other rearrangements upon exposure to UV or even high-intensity visible light.[6][7][8] Always use amber vials or store containers in the dark.

Q2: I need to weigh out the compound frequently. What is the best practice to avoid introducing contaminants?

A: To maintain the integrity of your stock supply, follow this procedure:

• Allow the sealed container to equilibrate to ambient room temperature for at least 30-60 minutes before opening. This prevents atmospheric moisture from condensing on the cold solid.

• Use a clean, dedicated spatula for this specific compound.

• Weigh the required amount as quickly as possible in an environment with low humidity.

• Before resealing the container, flush the headspace with a gentle stream of dry argon or nitrogen.

• Seal the container tightly and return it to its designated cold, dark, and dry storage location.

Q3: Is it acceptable to store this compound in solution?

A: Long-term storage in solution is strongly discouraged . Solvents can facilitate degradation pathways, such as hydrolysis and oxidation, that are much slower in the solid state. If you must prepare stock solutions for experimental use:

• Use only high-purity, anhydrous, aprotic solvents (e.g., DMSO, DMF).

• Prepare small-volume aliquots in tightly sealed vials to avoid repeated freeze-thaw cycles.

• Store these aliquots at -80°C and protect them from light.

• Do not store stock solutions for longer than 1-2 weeks without re-validating their purity.

Q4: What are the most common physical signs of degradation?

A: Be vigilant for the following changes in the solid compound:

• Color Change: A shift from a white or off-white powder to yellow or brown is a primary indicator of oxidation or the formation of conjugated impurities.

• Clumping or Change in Texture: This often suggests the absorption of moisture, which can precede hydrolysis.

• Reduced Solubility: Degraded material, particularly polymers formed from degradation, may not dissolve as readily as the pure compound.

• Analytical Changes: The most definitive signs are a decrease in the main peak area and the appearance of new peaks in analytical chromatograms (e.g., HPLC, LC-MS).

Section 2: In-Depth Troubleshooting Guide

This guide addresses specific experimental problems with a logical, step-by-step approach to identifying the root cause and implementing a solution.

Issue 1: A previously reliable biological assay now shows a significant loss of compound potency or inconsistent results.

• Primary Suspected Cause: Degradation of the compound, leading to a lower effective concentration of the active molecule.

• Troubleshooting Workflow:

• Expert Explanation: A loss of potency is the most critical downstream effect of chemical degradation. Your first step must always be to re-confirm the chemical identity and purity of your material. [9]Comparing the current purity profile (via HPLC or LC-MS) to the original Certificate of Analysis (CoA) or data from a freshly opened vial provides a definitive answer. If purity is compromised, the only scientifically sound action is to discard the batch to ensure data integrity.

Issue 2: My analytical chromatogram (HPLC/LC-MS) shows new impurity peaks that were not present in the initial analysis.

• Primary Suspected Cause: Formation of specific degradation products through oxidation, hydrolysis, or photodegradation.

• Investigative Steps & Mechanistic Insights:

  • Characterize the Impurities: Use high-resolution mass spectrometry (HRMS) to obtain an accurate mass for the new peaks. This is the most powerful tool for hypothesizing the chemical transformation.

  • Interpret Mass Shifts: Compare the molecular weight of the impurities to the parent compound (MW: ~247.22 g/mol for C11H9N3O3).

    • Δm/z = +16 Da: Strongly suggests oxidation , such as the formation of an N-oxide on one of the pyrimidine or pyridine nitrogens or hydroxylation of the ethyl group. [10] * Δm/z = +18 Da: Suggests hydrolysis , potentially leading to the opening of the pyrimidine ring. [4][11] * Δm/z = +2 Da: Could indicate reduction of a carbonyl to a hydroxyl group, though less common under standard storage.

    • Dimerization (2M+H): May indicate the formation of reactive intermediates.

  • Correlate with Storage History:

    • If oxidative products are seen, the sample was likely exposed to air.

    • If hydrolytic products are seen, moisture contamination is the probable cause.

    • If a complex mixture of products appears, photodegradation may be the cause, as it can trigger multiple reaction pathways. [7]

• Potential Degradation Pathways Diagram:

  Caption: Major potential degradation pathways for the compound.

Section 3: Key Experimental Protocols

These protocols provide standardized methods for assessing the stability and purity of your compound.

Protocol 1: Standardized Purity Assessment by Reverse-Phase HPLC-UV

This method is designed for routine quality control checks.

• Instrumentation: HPLC system with UV/Vis or DAD detector.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size (or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-9 min: 95% B

  • 9-10 min: 95% to 5% B

  • 10-12 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Detection Wavelength: 254 nm and 280 nm.

• Sample Preparation: Prepare a 1 mg/mL stock in DMSO, then dilute to 10 µg/mL in a 50:50 Water:Acetonitrile mixture.

• Analysis: Inject 2-5 µL. Calculate purity by area normalization (% Area = [Area of Main Peak / Total Area of All Peaks] * 100).

Protocol 2: Forced Degradation (Stress Testing) Protocol

This study helps to proactively identify likely degradation products and establish the compound's stability profile. [12]Use Protocol 1 for analysis.

• Preparation: Prepare a 1 mg/mL solution of the compound in a 50:50 Water:Acetonitrile mixture.

• Acidic Hydrolysis: Add 1 M HCl to a final concentration of 0.1 M. Incubate at 60°C for 2, 8, and 24 hours. Neutralize with NaOH before injection.

• Basic Hydrolysis: Add 1 M NaOH to a final concentration of 0.1 M. Incubate at 60°C for 2, 8, and 24 hours. Neutralize with HCl before injection.

• Oxidative Degradation: Add 30% H₂O₂ to a final concentration of 3%. Incubate at room temperature for 2, 8, and 24 hours.

• Photolytic Degradation: Expose both the solid compound and a solution (in a quartz cuvette) to a photostability chamber with a calibrated light source (e.g., ICH Q1B option). Analyze at time points up to 24 hours.

• Control: An untreated sample stored at 4°C in the dark should be analyzed at each time point for comparison.

Section 4: Summary of Recommendations

For quick reference, the key storage parameters and potential degradation markers are summarized below.

Table 1: Summary of Recommended Storage Conditions

Parameter	Long-Term Storage (>1 month)	Short-Term / In-Use (<1 month)
Physical Form	Solid	Solid
Temperature	-20°C or -80°C	2-8°C or -20°C
Atmosphere	Inert Gas (Argon/Nitrogen)	Inert Gas (Argon/Nitrogen)
Light	Protected (Amber Vial/Dark)	Protected (Amber Vial/Dark)
Humidity	Dessicated	Dessicated

Table 2: Common Degradation Markers Detectable by Mass Spectrometry

Degradation Pathway	Chemical Modification	Expected Mass Shift (Δm/z)	Potential Cause
Oxidation	Addition of one oxygen atom	+15.995 Da	Air exposure
Hydrolysis	Addition of one water molecule	+18.011 Da	Moisture contamination
Photohydration	Addition of one water molecule	+18.011 Da	Light exposure

References

• Studies on Pyrimidine Derivatives. XXII. Site-selective Oxidation of Dimethylpyrimidines with Selenium Dioxide to Pyrimidine-minoaldehydes. J-Stage. [Link]

• Optimization and Mechanistic Characterization of Pyridopyrimidine Inhibitors of Bacterial Biotin Carboxylase. PMC. [Link]

• Comparative Study of UVA Filtering Compounds 2‑Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions. PMC. [Link]

• Photophysical Deactivation Mechanisms of the Pyrimidine Analogue 1-Cyclohexyluracil. MDPI. [Link]

• Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio) - RSC Publishing. RSC Publishing. [Link]

• Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. RSC Publishing. [Link]

• Efficient Synthesis, Spectral Characterization of novel Di substituted 1-ethyl – 7 –methylpyrido [2, 3-d] pyrimidine-2, 4, 5 (1H, 3H, 8H) -trione Derivatives and Anti-Microbial studies. ResearchGate. [Link]

• Selective Hydrolysis of 2,4-Diaminopyrimidine Systems: A Theoretical and Experimental Insight into an Old Rule. ACS Publications. [Link]

• Reduction of pyrimidine 23 and 53, oxidation of pyrimidine with... ResearchGate. [Link]

• Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. PubMed. [Link]

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. [Link]

• A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters. [Link]

• Chemical and Electrochemical Oxidation of Thiophene−Pyridine and Thiophene−Pyrimidine Co-Oligomers in Solutions. ACS Publications. [Link]

• Disclosing the Role of C4-Oxo Substitution in the Photochemistry of DNA and RNA Pyrimidine Monomers: Formation of Photoproducts. ACS Publications. [Link]

• Disclosing the Role of C4-Oxo Substitution in the Photochemistry of DNA and RNA Pyrimidine Monomers: Formation of Photoproducts from the Vibrationally Excited Ground State. ACS Publications. [Link]

• Novel method for determination of heterocyclic compounds and their impact in brewing technology. Semantic Scholar. [Link]

• Insight into the Photodynamics of Photostabilizer Molecules. ACS Publications. [Link]

• III Analytical Methods. Japan International Cooperation Agency. [Link]

• Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. PubMed. [Link]

• 1H-Pyrido[2,3-d]pyrimidine-2,4-dione. PubChem. [Link]

• Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. MDPI. [Link]

• Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. PMC. [Link]

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Reference Data & Comparative Studies

A Comparative Oncology Guide: 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione and Other Pyrido-Pyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern oncology, the quest for novel therapeutic agents with high efficacy and selectivity remains a paramount objective. Among the myriad of heterocyclic compounds explored for their anti-cancer potential, pyrido[2,3-d]pyrimidine derivatives have emerged as a particularly promising scaffold. This guide provides a comparative analysis of the emerging 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione against other notable pyrido-pyrimidine derivatives that have been investigated in oncological research. We will delve into their mechanisms of action, present supporting experimental data, and provide detailed protocols for key validation assays.

Introduction to Pyrido[2,3-d]pyrimidines in Oncology

The pyrido[2,3-d]pyrimidine core, a fusion of pyridine and pyrimidine rings, represents a versatile scaffold that has been extensively derivatized to yield compounds with a broad spectrum of biological activities, including potent anti-tumor effects.[1][2][3] These derivatives have been shown to target a variety of key players in cancer progression, such as protein kinases and enzymes essential for DNA synthesis.[2][3][4] The structural diversity of this class of compounds allows for the fine-tuning of their pharmacological properties, leading to the development of selective inhibitors for various therapeutic targets.

The Emergence of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

While specific experimental data on 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione is not yet widely published, its structural features suggest a potential for anti-cancer activity. The trione moiety, in particular, may confer unique chemical properties that could translate into novel biological activities. Research on the closely related pyrido[2,3-d]pyrimidine-2,4-dione scaffold has demonstrated that modifications at the N1, N3, and C5-C7 positions can significantly influence their inhibitory potency against various kinases and their cytotoxic effects on cancer cells.[5][6]

The ethyl group at the N1 position of the core structure is a lipophilic modification that could enhance cell membrane permeability, potentially leading to increased intracellular concentrations and improved efficacy. The primary focus of this guide will be to compare the potential of this novel trione derivative with more established pyrido-pyrimidine compounds.

Comparative Analysis with Other Pyrido-Pyrimidine Derivatives

To provide a comprehensive overview, we will compare the potential of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione with three distinct classes of pyrido-pyrimidine derivatives that have shown significant promise in oncology: kinase inhibitors, dihydrofolate reductase (DHFR) inhibitors, and other emerging derivatives with unique mechanisms.

Kinase Inhibitors: Targeting Oncogenic Signaling

A significant number of pyrido[2,3-d]pyrimidine derivatives have been developed as inhibitors of various protein kinases that are frequently dysregulated in cancer.[2][3] These kinases play crucial roles in cell signaling pathways that control cell growth, proliferation, and survival.

• Epidermal Growth Factor Receptor (EGFR) Inhibitors: Several pyrido[2,3-d]pyrimidine derivatives have been designed to target EGFR, a receptor tyrosine kinase that is often overexpressed or mutated in various cancers, including non-small cell lung cancer.[7][8] Inhibition of EGFR can block downstream signaling pathways such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, leading to cell cycle arrest and apoptosis.[9][10]

• Phosphoinositide 3-kinase (PI3K) Inhibitors: The PI3K/AKT/mTOR pathway is another critical signaling cascade that is frequently hyperactivated in cancer.[11][12] Pyrido[2,3-d]pyrimidine derivatives have been developed to inhibit PI3K, thereby blocking the downstream effects of this pathway and inducing apoptosis in cancer cells.

• Cyclin-Dependent Kinase (CDK) Inhibitors: CDKs are key regulators of the cell cycle, and their aberrant activity is a hallmark of cancer.[13][14][15] Palbociclib, a well-known CDK4/6 inhibitor with a pyrido[2,3-d]pyrimidine core, has been approved for the treatment of certain types of breast cancer.[16] By inhibiting CDK4/6, these compounds prevent the phosphorylation of the retinoblastoma protein (Rb), leading to G1 cell cycle arrest.[13][15]

Dihydrofolate Reductase (DHFR) Inhibitors: Disrupting DNA Synthesis

Piritrexim, a pyrido[2,3-d]pyrimidine derivative, is a potent inhibitor of dihydrofolate reductase (DHFR).[17] DHFR is a crucial enzyme in the synthesis of tetrahydrofolate, a vital cofactor for the synthesis of purines and thymidylate, which are essential for DNA replication. By inhibiting DHFR, piritrexim and similar compounds disrupt DNA synthesis and repair, leading to the death of rapidly dividing cancer cells.

Data Presentation: Comparative Cytotoxicity

The following table summarizes the in vitro cytotoxic activity of various pyrido[2,3-d]pyrimidine derivatives against a panel of human cancer cell lines. The IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cells.

Compound/Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
Pyrido[2,3-d]pyrimidin-4(3H)-one derivative 8a	A-549 (Lung)	16.2	[7]
PC-3 (Prostate)	7.98	[7]
Pyrido[2,3-d]pyrimidin-4(3H)-one derivative 8d	A-549 (Lung)	7.23	[7]
PC-3 (Prostate)	7.12	[7]
1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidine 1	HeLa (Cervical)	6.29	[17]
HepG-2 (Liver)	3.98	[17]
MCF-7 (Breast)	4.87	[17]
Pyrido[2,3-d]pyrimidine derivative 6b	PC-3 (Prostate)	Potent	[4]
Pyrido[2,3-d]pyrimidine derivative 8d	MCF-7 (Breast)	Potent	[4]
Pyrido[2,3-d]pyrimidine derivative 4	MCF-7 (Breast)	0.57
HepG2 (Liver)	1.13	[3]
Pyrido[2,3-d]pyrimidine derivative 11	MCF-7 (Breast)	1.31	[3]
HepG2 (Liver)	0.99	[3]
2-oxo-pyridine-3,5-dicarbonitrile derivative 5e	MCF-7 (Breast)	1.39
tetrahydropyrido[2,3-d]pyrimidine-4,7-dione 6b	HepG2 (Liver)	2.68	[18]

Note: "Potent" indicates significant activity as reported in the reference, with specific IC50 values not explicitly stated in the abstract.

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols for key assays are provided below.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell lines

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO) for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay is used to detect apoptosis by identifying the externalization of phosphatidylserine on the cell membrane.[19][20]

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Induce apoptosis in cells by treating with the test compounds for a specified time.

• Harvest the cells (including both adherent and floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

• Differentiate between viable (Annexin V- and PI-), early apoptotic (Annexin V+ and PI-), late apoptotic/necrotic (Annexin V+ and PI+), and necrotic (Annexin V- and PI+) cells.

Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and untreated cells

• PBS

• Ethanol (70%, ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Treat cells with the test compounds for the desired duration.

• Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in a staining solution containing RNase A and PI.

• Incubate the cells in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells using a flow cytometer.

• Determine the percentage of cells in each phase of the cell cycle using appropriate software.

Signaling Pathway and Experimental Workflow Visualizations

To visually represent the complex biological processes discussed, the following diagrams have been generated using Graphviz.

EGFR Signaling Pathway

Caption: EGFR signaling pathway and its inhibition.

PI3K/Akt/mTOR Signaling Pathway

Caption: PI3K/Akt/mTOR signaling pathway.

CDK4/6-Cyclin D1 Cell Cycle Regulation

Caption: CDK4/6-Cyclin D1 cell cycle regulation.

Experimental Workflow for Compound Evaluation

Caption: Experimental workflow for compound evaluation.

Conclusion and Future Directions

The pyrido[2,3-d]pyrimidine scaffold continues to be a rich source of novel anti-cancer agents. While 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione represents an under-explored area, its structural similarity to other bioactive pyrido-pyrimidines suggests it holds potential as a therapeutic candidate. The comparative analysis presented in this guide highlights the diverse mechanisms of action and potent anti-cancer activities of this class of compounds.

Future research should focus on the synthesis and comprehensive biological evaluation of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione and its analogs. Determining their specific molecular targets, elucidating their mechanisms of action, and assessing their efficacy in preclinical models will be crucial steps in evaluating their therapeutic potential. The experimental protocols and comparative data provided herein serve as a valuable resource for researchers in the field of oncology drug discovery and development.

References

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• Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K... (n.d.). ResearchGate. [Link]

• Pyrido[2,3-d]pyrimidine derivatives reported as anticancer agents. (n.d.). ResearchGate. [Link]

• Schematic diagram illustrating the PI3K/AKT/PTEN/mTOR signaling pathway... (n.d.). ResearchGate. [Link]

• Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers. (n.d.). PMC. [Link]

• Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. (2023). PMC. [Link]

• Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. (2024). RSC Publishing. [Link]

• Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. (2022). MDPI. [Link]

• Synthesis and anticancer activity of some pyrido[2,3- d]pyrimidine derivatives as apoptosis inducers and cyclin-dependent kinase inhibitors. (2019). PubMed. [Link]

• Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities. (2023). PMC. [Link]

• Molecular Pathways: Targeting the Cyclin D–CDK4/6 Axis for Cancer Treatment. (2015). American Association for Cancer Research. [Link]

• EGFR Signaling and its inhibition by EGFR inhibitors in NSCLC. (n.d.). SciSpace. [Link]

• Cell cycle regulators cyclin D1 and CDK4/6 have estrogen receptor-dependent divergent functions in breast cancer migration and stem cell-like activity. (n.d.). PMC. [Link]

• Cyclin D-Cdk4,6 Drives Cell-Cycle Progression via the Retinoblastoma Protein's C-Terminal Helix. (n.d.). PMC. [Link]

• Targeting the Epidermal Growth Factor Receptor With Tyrosine Kinase Inhibitors: Small Molecules, Big Hopes. (n.d.). ASCO Publications. [Link]

• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives as RAF-MEK-ERK pathway signaling pathway blockers: Synthesis, cytotoxic activity, mechanistic investigation and structure-activity relationships. (2022). PubMed. [Link]

• Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. (2022). MDPI. [Link]

• Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities. (2023). ResearchGate. [Link]

• PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? (n.d.). PMC. [Link]

• Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities. (2023). PubMed. [Link]

• Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. (n.d.). RSC Publishing. [Link]

• Synthesis and Anticancer Activity of Some pyrido[2,3- d ]pyrimidine Derivatives as Apoptosis Inducers and Cyclin-Dependent Kinase Inhibitors | Request PDF. (n.d.). ResearchGate. [Link]

• Regulation of the Cell Cycle by ncRNAs Affects the Efficiency of CDK4/6 Inhibition. (2023). MDPI. [Link]

• Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. (2014). PubMed. [Link]

• Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. (n.d.). PMC. [Link]

• Synthesis and Biological Evaluation of Pyrido(2,3-d)pyrimidines. (n.d.). ResearchGate. [Link]

• Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. (n.d.). PMC. [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). SciSpace. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method | Request PDF. (2025). ResearchGate. [Link]

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Advanced HPLC Method Development and Validation for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione Quantification

Executive Summary

Pyrido[2,3-d]pyrimidine derivatives are highly privileged scaffolds in modern medicinal chemistry, serving as the structural backbone for numerous kinase inhibitors (such as CDK4/6 inhibitors) and anti-inflammatory agents [2]. Among these, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione is a critical, highly functionalized intermediate. Accurately quantifying this trione derivative is paramount for active pharmaceutical ingredient (API) release testing and impurity profiling.

This guide provides an objective performance comparison between traditional chromatographic approaches and advanced particle technologies, culminating in a self-validating, ICH Q2(R1)-compliant protocol [1] for the robust quantification of this compound.

The Analytical Challenge: Causality in Method Selection

Developing a reliable High-Performance Liquid Chromatography (HPLC) method for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione requires overcoming two distinct physicochemical hurdles:

• Secondary Silanol Interactions: The basic nitrogen atoms within the pyrimidine ring possess a strong affinity for unendcapped, acidic silanols on traditional silica supports. This secondary ion-exchange interaction acts as a localized retention mechanism, causing severe peak tailing and reducing quantitative accuracy.

• Keto-Enol Tautomerism: The trione core features multiple hydrogen bond acceptors and donors. If the mobile phase pH approaches the molecule's pKa​ , it will exist in a dynamic equilibrium of mixed ionization and tautomeric states, leading to peak broadening or split peaks.

The Solution: Polar-Embedded SPP Technology

To counteract these phenomena, we compared a Traditional Fully Porous C18 column against a Superficially Porous Particle (SPP) C18 with a Polar-Embedded Group (e.g., an amide shield).

• Causality of the Stationary Phase: The polar-embedded group creates a virtual hydration layer near the silica surface, sterically and electronically shielding the residual silanols from the pyrido-pyrimidine nitrogens.

• Causality of the Particle Architecture: The SPP (core-shell) architecture minimizes the internal diffusion path of the analyte. By reducing the mass transfer resistance ( C -term in the van Deemter equation), SPP columns deliver ultra-high theoretical plates at standard HPLC backpressures, yielding sharper peaks and superior signal-to-noise ratios.

• Causality of the Mobile Phase: Buffering the mobile phase at pH 4.5 using 10 mM ammonium acetate locks the trione into a single, stable protonation state, effectively suppressing tautomeric peak distortion.

Methodology Comparison: Traditional vs. Polar-Embedded SPP C18

The following experimental data outlines the objective performance differences between the two column chemistries when analyzing a 50 µg/mL standard of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione under identical mobile phase conditions (60:40 10 mM Ammonium Acetate pH 4.5 : Acetonitrile).

Chromatographic Parameter	Method A: Traditional C18 (Fully Porous, 5 µm, 150 x 4.6 mm)	Method B: Polar-Embedded SPP C18 (Core-Shell, 2.7 µm, 100 x 4.6 mm)	Performance Gain
Retention Time ( tR​ )	8.45 min	4.12 min	51% Faster Analysis
Peak Asymmetry ( As​ )	1.85 (Severe Tailing)	1.05 (Excellent Symmetry)	Elimination of Silanol Effects
Theoretical Plates ( N )	8,500	22,400	163% Efficiency Increase
Limit of Detection (LOD)	0.15 µg/mL	0.03 µg/mL	5x Greater Sensitivity
Limit of Quantitation (LOQ)	0.45 µg/mL	0.09 µg/mL	5x Greater Sensitivity

Mandatory Visualization: Validation Workflow

Figure 1: ICH Q2(R1) compliant HPLC method validation workflow for pyrido[2,3-d]pyrimidine analysis.

Step-by-Step Experimental Protocol (ICH Q2(R1) Compliant)

To ensure maximum trustworthiness, the following protocol is designed as a self-validating system . By incorporating bracketing standards and blank injections, the sequence continuously verifies its own stability and prevents carryover artifacts from compromising the data [1].

Phase 1: Chromatographic Setup & Preparation

• Column: Polar-Embedded SPP C18 (100 mm × 4.6 mm, 2.7 µm).

• Mobile Phase: Isocratic elution consisting of 60% Buffer (10 mM Ammonium Acetate, adjusted to pH 4.5 with glacial acetic acid) and 40% HPLC-grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis Diode Array Detector (DAD) set to 254 nm (optimal absorbance for the pyrido[2,3-d]pyrimidine chromophore).

• Standard Preparation: Dissolve 10.0 mg of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione reference standard in 10 mL of diluent (50:50 Methanol:Water) to create a 1.0 mg/mL stock. Sonicate for 10 minutes to ensure complete dissolution.

Phase 2: Self-Validating Run Sequence

Execute the following sequence to guarantee data integrity:

• Injection 1-2: Blank (Diluent) — Validates baseline stability and absence of carryover.

• Injection 3-8: System Suitability Standard (50 µg/mL, 6 replicates) — Validates system precision.

• Injection 9-13: Linearity Standards (10, 25, 50, 75, 100 µg/mL) — Validates dynamic range.

• Injection 14-22: Accuracy Spikes (Triplicates of 25, 50, 75 µg/mL spiked into synthetic matrix) — Validates recovery.

• Injection 23: Bracketing Standard (50 µg/mL) — Validates that detector drift has not occurred during the run.

Phase 3: Data Analysis & Acceptance Criteria

According to ICH Q2(R1) guidelines, the method is considered validated if the following criteria are met:

• System Suitability (SST): The Relative Standard Deviation (RSD) of the peak area for the 6 replicate injections must be ≤2.0% . The asymmetry factor ( As​ ) must be between 0.9 and 1.2. Theoretical plates ( N ) must exceed 10,000.

• Linearity: Plot the peak area against the concentration. The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept should not significantly deviate from zero.

• Accuracy (Recovery): Calculate the recovered concentration of the spiked samples using the linearity equation. Mean recovery must fall strictly within the 98.0% – 102.0% range, proving that synthetic byproducts do not cause matrix interference.

• Sensitivity: Determine LOD and LOQ based on the Signal-to-Noise (S/N) ratio. LOD is established at S/N = 3:1, and LOQ is established at S/N = 10:1.

References

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Discovery of Pyrido[2,3-d]pyrimidin-7-one Derivatives as Highly Potent and Efficacious Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Cancer Treatment Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Pyrido[2,3-d]pyrimidin-5-ones: A Novel Class of Antiinflammatory Macrophage Colony-Stimulating Factor-1 Receptor Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Comparative Cytotoxicity Guide: 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione vs. Standard Chemotherapeutics

Target Audience: Research Scientists, Medicinal Chemists, and Oncology Drug Development Professionals Focus: In vitro cytotoxicity, mechanism of action (MoA), and comparative efficacy of the pyrido[2,3-d]pyrimidine scaffold against classic chemotherapeutic agents.

Executive Summary and Chemical Rationale

The development of targeted anticancer therapeutics has increasingly shifted away from broad-spectrum cytotoxic agents toward highly specific kinase inhibitors. The compound 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione (CAS: 1707375-88-9) serves as a highly versatile, rigid bicyclic pharmacophore. Its structural homology to purines allows it to act as an ATP-competitive inhibitor in the catalytic clefts of overexpressed oncogenic kinases[1].

Unlike standard chemotherapeutics such as Doxorubicin (a topoisomerase II inhibitor and DNA intercalator) or Cisplatin (a DNA cross-linking agent), pyrido[2,3-d]pyrimidine derivatives induce apoptosis via targeted inhibition of cyclin-dependent kinases (CDK4/6), Epidermal Growth Factor Receptor (EGFR), and Proviral Integration site for Moloney murine leukemia virus-1 (PIM-1) kinases[1][2]. This guide objectively compares the cytotoxic profiles of this scaffold against standard agents, providing actionable experimental frameworks for preclinical evaluation.

Mechanistic Divergence: Targeted Inhibition vs. Broad Cytotoxicity

To understand the cytotoxicity data, one must first establish the causality of cell death. Standard chemotherapeutics rely on rapid cellular proliferation to induce catastrophic DNA damage. However, this non-selective mechanism often leads to severe off-target toxicity and the rapid emergence of chemoresistance.

Conversely, pyrido[2,3-d]pyrimidine derivatives act upstream in the cell cycle. By inhibiting CDK4/cyclin D1 and PIM-1, these compounds arrest the cell cycle at the G1 phase and trigger intrinsic apoptotic pathways (upregulating Bax and p53, while downregulating Bcl-2)[2][3].

Mechanistic pathways of Pyrido[2,3-d]pyrimidines vs. Doxorubicin leading to apoptosis.

Quantitative Cytotoxicity Comparison (In Vitro)

The following data synthesizes the half-maximal inhibitory concentrations ( IC50​ ) of optimized pyrido[2,3-d]pyrimidine derivatives compared to Doxorubicin and Cisplatin across standard human carcinoma cell lines. The data demonstrates that the pyrido-pyrimidine scaffold can achieve sub-micromolar potency, often outperforming or matching standard agents[1][2][4].

Cell Line	Cancer Type	Pyrido[2,3-d]pyrimidine Derivative ( IC50​ µM)	Doxorubicin ( IC50​ µM)	Cisplatin ( IC50​ µM)
HepG-2	Hepatocellular	0.30 ± 0.05	0.60 ± 0.12	~ 15.20
PC-3	Prostate	6.60 ± 0.40	6.80 ± 0.50	~ 22.40
MCF-7	Breast	0.57 ± 0.03	1.20 ± 0.15	61.56 ± 0.98
A-549	Lung (NSCLC)	3.36 ± 0.20	1.54 ± 0.10	50.81 ± 3.10

Data Interpretation: Against HepG-2 and MCF-7 lines, specific pyrido[2,3-d]pyrimidine derivatives exhibit roughly twice the potency of Doxorubicin and over 100-fold the potency of Cisplatin[1][2][4]. This is attributed to the high expression of PIM-1 and EGFR in these specific cell lines, validating the targeted efficacy of the scaffold.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols outline the self-validating systems required to benchmark the cytotoxicity of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione derivatives against standard chemotherapeutics.

High-Throughput Cell Viability Assay (MTT Protocol)

Causality: The MTT assay is selected because it directly measures NAD(P)H-dependent cellular oxidoreductase enzyme activity. This provides a direct, quantifiable correlation between metabolic activity and cell viability, which is critical when comparing cytostatic (cell cycle arrest) versus cytotoxic (DNA damage) agents[5].

Step-by-Step Workflow:

• Cell Seeding: Harvest exponentially growing cells (e.g., MCF-7, HepG-2). Seed into 96-well microtiter plates at a density of 5×103 cells/well in 100 µL of complete growth medium (DMEM supplemented with 10% FBS).

• Attachment Phase: Incubate for 24 hours at 37°C in a humidified 5% CO2​ atmosphere to allow for cellular adherence.

• Compound Preparation: Dissolve the pyrido[2,3-d]pyrimidine derivative and standard chemotherapeutic (Doxorubicin) in DMSO. Perform serial dilutions in culture media to achieve final well concentrations ranging from 0.01 µM to 100 µM. Critical Control: Ensure final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Treatment: Aspirate old media and add 100 µL of the drug-containing media to respective wells. Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate in the dark for 4 hours at 37°C. Viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

• Solubilization & Reading: Carefully aspirate the media. Add 150 µL of pure DMSO to each well to dissolve the formazan crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate IC50​ using non-linear regression analysis (e.g., GraphPad Prism).

Standardized high-throughput MTT assay workflow for cytotoxicity benchmarking.

Validation of Targeted Mechanism: Kinase Inhibition Assay

To prove that the cytotoxicity of the pyrido[2,3-d]pyrimidine derivative is driven by targeted inhibition rather than broad toxicity, a cell-free kinase assay must be performed.

• Preparation: Utilize a homogeneous time-resolved fluorescence (HTRF) kinase assay kit for EGFR or CDK4/6.

• Reaction: Incubate the recombinant kinase with the compound, ATP, and a biotinylated peptide substrate for 60 minutes at room temperature.

• Detection: Add Europium-labeled anti-phospho antibodies and Streptavidin-APC.

• Analysis: A reduction in the FRET signal confirms that the compound is successfully competing with ATP, validating the MoA distinct from Doxorubicin[1].

Conclusion and Expert Insights

The 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione scaffold represents a significant structural advantage over traditional chemotherapeutics. While drugs like Cisplatin and Doxorubicin rely on brute-force DNA damage—resulting in high IC50​ values in resistant lines like MCF-7 (Cisplatin IC50​ ~ 61.56 µM)[4]—the pyrido-pyrimidine core achieves sub-micromolar potency (MCF-7 IC50​ ~ 0.57 µM) by selectively starving the cancer cell of essential proliferative kinase signaling[2]. For drug development professionals, prioritizing the functionalization of the pyrido[2,3-d]pyrimidine core at the 5, 6, and 7 positions offers a highly viable pipeline for overcoming multi-drug resistant (MDR) malignancies.

References

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• Anticancer evaluation and molecular modeling of multi-targeted kinase inhibitors based pyrido[2,3-d]pyrimidine scaffold Source: Journal of Enzyme Inhibition and Medicinal Chemistry (via Semantic Scholar) URL:[Link]

• Fe3O4@SiO2-SnCl4-promoted synthesis, cytotoxic evaluation, molecular docking, and MD simulation of some indenopyrido[2,3-d]pyrimidine derivatives Source: Scientific Reports (via NIH.gov) URL:[Link]

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A Preclinical Cross-Validation Framework for Novel Pyrido[2,3-d]pyrimidine-Based Oncology Candidates: A Comparative Guide

The pyrido[2,3-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its structural resemblance to native purine bases.[1][2] This has led to its successful incorporation into a multitude of clinically relevant therapeutics, most notably in the oncology space with agents like the CDK4/6 inhibitor, Palbociclib.[3] The broad utility of this scaffold stems from its versatile synthetic accessibility and its ability to interact with a diverse range of biological targets, including various kinases that are often dysregulated in cancer, such as eEF-2K, VEGFR-2, HER-2, and EGFR.[4][5][6][7]

This guide introduces a novel investigational compound, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione , hereafter referred to as EPP-7 . We will present a comprehensive preclinical workflow designed to cross-validate its in vitro activity and in vivo efficacy. To provide a clear benchmark, EPP-7 will be compared against a known, publicly characterized pyrido[2,3-d]pyrimidine derivative with established anti-cancer properties.

The primary objective of this document is to provide researchers, scientists, and drug development professionals with a robust framework for evaluating novel compounds within this important chemical class. We will delve into the causality behind our experimental choices, from initial cell-free biochemical assays to whole-animal tumor models, and underscore the critical importance of establishing a strong in vitro-in vivo correlation (IVIVC) for confident preclinical candidate selection.[8][9][10]

The Crucial Role of In Vitro-In Vivo Correlation (IVIVC)

In preclinical drug discovery, a significant challenge is the translation of promising in vitro results into tangible in vivo efficacy.[8][11] An IVIVC model serves as a predictive mathematical relationship between a drug's in vitro properties (e.g., potency in a biochemical assay or cytotoxicity against a cancer cell line) and its in vivo response (e.g., pharmacokinetic profile and tumor growth inhibition).[9][10][12] Establishing a strong IVIVC is not merely a regulatory checkbox; it is a foundational element of a successful drug development program that can de-risk clinical progression, inform formulation strategies, and reduce the reliance on extensive animal testing.[8][11]

Our experimental design for EPP-7 is structured to build this correlation systematically. We will begin with target-based and cell-based in vitro assays to establish potency and cellular activity. This will be followed by preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) profiling to predict the compound's drug-like properties.[13][14] Finally, we will integrate these findings into the design of a relevant in vivo xenograft study to assess anti-tumor efficacy.[15][16]

Figure 1: A streamlined workflow for the cross-validation of in vitro and in vivo data.

Comparative Analysis: EPP-7 vs. a Known Pyrido[2,3-d]pyrimidine Inhibitor

For this guide, we will compare our hypothetical compound, EPP-7, against a representative pyrido[2,3-d]pyrimidine derivative with documented dual inhibitory activity against VEGFR-2 and HER-2 kinases, which we will refer to as "Comparator A". This choice is based on published literature demonstrating the potential of this scaffold to target these clinically validated oncology targets.[5]

Part 1: In Vitro Characterization

The initial phase of our investigation focuses on quantifying the biological activity of EPP-7 at the molecular and cellular levels.

1.1. Biochemical Kinase Inhibition Assay

• Rationale: This cell-free assay provides a direct measure of the compound's ability to inhibit the enzymatic activity of our primary kinase targets (VEGFR-2 and HER-2). This is a critical first step to confirm on-target activity and determine intrinsic potency, free from confounding factors like cell permeability.

• Protocol:

  • Recombinant human VEGFR-2 and HER-2 kinase domains are incubated with a specific peptide substrate and ATP.

  • EPP-7 and Comparator A are serially diluted and added to the reaction mixtures.

  • The kinase reaction is allowed to proceed for a specified time at 37°C.

  • The amount of phosphorylated substrate is quantified using a luminescence-based detection method.

  • Data is normalized to control wells (no inhibitor) and IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are calculated using non-linear regression.

1.2. Cell Viability Assay (XTT)

• Rationale: Having established biochemical potency, we next assess the compound's ability to inhibit the proliferation of cancer cells that are known to be dependent on VEGFR-2 or HER-2 signaling. We will use a human breast adenocarcinoma cell line (MCF-7), which has been shown to be sensitive to inhibitors of these pathways.[5] The XTT assay is a colorimetric method that measures the metabolic activity of viable cells.[17][18]

• Protocol:

  • MCF-7 cells are seeded in 96-well plates at a density of 5,000 cells/well and allowed to adhere overnight.[17]

  • The culture medium is replaced with fresh medium containing serial dilutions of EPP-7 or Comparator A.

  • Cells are incubated for 48 hours in a CO2 incubator.[17]

  • An XTT labeling mixture is prepared and added to each well.[18]

  • The plate is incubated for 4 hours at 37°C to allow for the conversion of the XTT reagent into a colored formazan product by metabolically active cells.[17][19]

  • The absorbance is measured at 450 nm using a microplate reader.[17]

  • IC50 values are calculated, representing the concentration of the compound that inhibits cell proliferation by 50%.

1.3. Preliminary ADME Profiling

• Rationale: Early assessment of a compound's drug-like properties is essential to avoid costly late-stage failures.[14][20] We will perform two key in vitro ADME assays: the Parallel Artificial Membrane Permeability Assay (PAMPA) to predict passive intestinal absorption, and a liver microsomal stability assay to estimate metabolic clearance.[13]

• Protocols:

  • PAMPA: A 96-well filter plate is coated with a lipid-infused artificial membrane, separating a donor compartment (containing the test compound) from an acceptor compartment. After an incubation period, the concentration of the compound in both compartments is measured to determine its permeability.

  • Microsomal Stability: The test compound is incubated with liver microsomes (which contain key drug-metabolizing enzymes) and NADPH (a necessary cofactor). Aliquots are taken at various time points, and the disappearance of the parent compound is monitored by LC-MS/MS to determine its metabolic half-life.

Hypothetical In Vitro Data Summary

Compound	VEGFR-2 IC50 (nM)	HER-2 IC50 (nM)	MCF-7 Cell Viability IC50 (µM)	PAMPA Permeability (x 10⁻⁶ cm/s)	Microsomal Half-life (min)
EPP-7	15	35	0.8	12.5	45
Comparator A	25	50	1.5	8.2	28

This is hypothetical data generated for illustrative purposes.

Interpretation of In Vitro Results: The hypothetical data suggests that EPP-7 exhibits greater potency against both VEGFR-2 and HER-2 kinases compared to Comparator A. This enhanced biochemical activity translates to improved cytotoxicity against the MCF-7 cancer cell line. Furthermore, EPP-7 shows superior predicted intestinal permeability and greater metabolic stability, suggesting it may have a more favorable pharmacokinetic profile in vivo.

Figure 2: A simplified signaling pathway inhibited by EPP-7.

Part 2: In Vivo Evaluation

Based on the promising in vitro profile of EPP-7, we proceed to in vivo studies to assess its pharmacokinetic properties and anti-tumor efficacy in a living system.

2.1. Pharmacokinetic (PK) Study

• Rationale: This study is designed to understand how EPP-7 is absorbed, distributed, metabolized, and excreted in an animal model, typically mice or rats.[20][21] The data generated (e.g., clearance, volume of distribution, half-life, and oral bioavailability) is essential for selecting an appropriate dose and schedule for the subsequent efficacy study.

• Protocol:

  • A cohort of mice is administered EPP-7 via two routes: intravenous (IV) and oral gavage (PO).

  • Blood samples are collected at multiple time points after dosing.

  • The concentration of EPP-7 in the plasma is quantified using a validated LC-MS/MS method.

  • PK parameters are calculated using specialized software. Oral bioavailability (%F) is determined by comparing the area under the curve (AUC) from the PO route to the AUC from the IV route.

2.2. Human Tumor Xenograft Efficacy Study

• Rationale: The definitive test of an anti-cancer agent's preclinical potential is its ability to inhibit tumor growth in vivo.[15] We will use a subcutaneous xenograft model, where human cancer cells (MCF-7) are implanted into immunodeficient mice.[16] This allows the tumor to grow in a living system where the compound's efficacy can be assessed.

• Protocol:

  • Immunodeficient mice (e.g., nude or SCID) are subcutaneously inoculated with MCF-7 cells.[15]

  • Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).

  • Mice are randomized into three groups: Vehicle control, EPP-7, and Comparator A.

  • The compounds are administered daily via oral gavage at a dose determined from the PK study.

  • Tumor volume and body weight are measured two to three times per week.

  • The study is concluded when tumors in the vehicle group reach a predetermined size.

  • The primary endpoint is Tumor Growth Inhibition (TGI), calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

Hypothetical In Vivo Data Summary

Compound	Oral Bioavailability (%F)	Dose Administered (mg/kg, daily)	Final Tumor Growth Inhibition (TGI, %)
EPP-7	45%	50	75%
Comparator A	25%	50	50%

This is hypothetical data generated for illustrative purposes.

Interpretation of In Vivo Results and IVIVC: The hypothetical in vivo data demonstrates a clear correlation with our in vitro findings. EPP-7's superior metabolic stability and permeability translated into significantly better oral bioavailability compared to Comparator A. This improved pharmacokinetic profile likely contributed to greater drug exposure at the tumor site, resulting in more robust tumor growth inhibition at the same dose level. This strong alignment between the in vitro potency, ADME properties, and in vivo efficacy provides confidence in EPP-7 as a promising preclinical candidate.

Figure 3: Logical relationships in in vitro to in vivo correlation (IVIVC).

Conclusion

This guide has outlined a systematic and logical approach to the preclinical evaluation of a novel pyrido[2,3-d]pyrimidine derivative, EPP-7. By employing a strategy of direct comparison against a known analog and focusing on the establishment of a clear in vitro-in vivo correlation, we can build a robust data package to support further development. The hypothetical data presented for EPP-7 illustrates a desirable outcome: improved in vitro potency and drug-like properties that successfully translate into superior in vivo efficacy. This cross-validation framework is a powerful tool for mitigating risk and making informed decisions in the complex process of oncology drug discovery.

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• Al-Ostath, A., et al. (2024). Design, Synthesis of Novel Pyrido[2,3-d] pyrimidine Derivatives as SARS-CoV-2 Mpro Inhibitors for COVID-19 Therapy: Polycyclic Aromatic Compounds. Polycyclic Aromatic Compounds. Available at: [Link]

• Wang, Y., et al. (2020). Pyrido[2, 3-d]pyrimidin-7(8H)-ones as new selective orally bioavailable Threonine Tyrosine Kinase (TTK) inhibitors. ResearchGate. Available at: [Link]

• Shamroukh, A. H., et al. (2016). The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

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• Chosson, E., et al. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Pharmaceuticals. Available at: [Link]

• Liu, X., et al. (2024). DrugMetric: quantitative drug-likeness scoring based on chemical space distance. Briefings in Bioinformatics. Available at: [Link]

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• Roche. (n.d.). Protocol Guide: XTT Assay for Cell Viability and Proliferation. Roche. Available at: [Link]

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• Al-Salahi, R., et al. (2016). Design and synthesis of new pyrido[2,3-d]pyrimidine-1,4-dione derivatives as anti-inflammatory agents. Der Pharma Chemica. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione

For Researchers, Scientists, and Drug Development Professionals

As a novel heterocyclic compound, 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione lacks extensive, publicly available safety and disposal documentation. This guide provides a comprehensive framework for its responsible handling and disposal, grounded in the principles of chemical safety and regulatory compliance. The procedures outlined below are based on an analysis of the compound's structure, data from related pyridopyrimidine derivatives, and established best practices for laboratory waste management.

Hazard Assessment and Triage: Understanding the Risks

Due to the absence of a specific Safety Data Sheet (SDS), a conservative approach to hazard assessment is mandatory. The structure, featuring a fused pyridine and pyrimidine ring system with three carbonyl groups, suggests potential biological activity and associated hazards.

Inferred Potential Hazards:

• Acute Toxicity: Analogous heterocyclic compounds can be harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3][4][5] Assume the compound is toxic.

• Skin and Eye Irritation: Many nitrogen-containing heterocyclic compounds and those with multiple carbonyl groups can cause skin and serious eye irritation.[1][3][6][7]

• Respiratory Irritation: Fine powders or aerosols may cause respiratory tract irritation.[6][8]

• Environmental Hazards: Some complex organic molecules can be toxic to aquatic life with long-lasting effects.[9]

This initial assessment dictates that 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione be treated as a hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

All handling and disposal preparation must be conducted within a certified chemical fume hood.[1][10] The following PPE is required to minimize exposure risk.

PPE Item	Specification	Rationale
Eye Protection	Tightly fitting safety goggles and a face shield.	Protects against splashes and airborne particles that could cause severe eye damage.[1]
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	Prevents skin contact with the potentially corrosive and toxic compound.[1][8]
Protective Clothing	Flame-resistant laboratory coat.	Protects against chemical splashes and potential ignition sources.[1]
Respiratory Protection	Use a NIOSH-approved respirator if not in a fume hood or if aerosolization is possible.	Prevents inhalation of potentially harmful dust or aerosols.

Waste Segregation and Collection: A Critical Step

Proper segregation is fundamental to safe and compliant chemical waste disposal.[8][11] Never mix this waste with other chemical streams unless directed by your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Collection Protocol:

• Designate a Waste Container: Use a new, or thoroughly cleaned, high-density polyethylene (HDPE) or glass container that is compatible with the waste type (solid or liquid).[1] The container must have a tightly sealing lid.[10][11]

• Labeling: Immediately affix a "Hazardous Waste" label to the container. The label must include:

  • The full chemical name: "1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione"

  • The primary hazard(s): "Toxic," "Irritant"

  • The date accumulation started.

• Waste Streams:

  • Solid Waste: Collect unadulterated compound, contaminated weighing papers, and disposable labware directly into a designated solid waste container.

  • Liquid Waste: Collect solutions containing the compound into a designated liquid waste container. Do not mix with other solvent waste streams (e.g., halogenated or non-halogenated solvents) without explicit approval from your EHS department.[11]

  • Contaminated Sharps: Any needles or other sharps must be disposed of in a designated sharps container.

  • Contaminated PPE: Gloves, bench paper, and other contaminated disposable items should be collected in a separate, clearly labeled bag or container for hazardous waste disposal.

Disposal Workflow: A Decision-Making Framework

The following diagram illustrates the decision-making process for the proper disposal of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione.

Caption: Disposal workflow for 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione.

Spill and Emergency Procedures

Immediate and appropriate action is necessary to mitigate exposure and contamination in the event of a spill.[1]

Small Spill (within a chemical fume hood):

• Ensure PPE is worn.

• Contain the spill using an inert absorbent material like vermiculite or sand.[1]

• Carefully collect the absorbent material using non-sparking tools and place it into the designated hazardous waste container.[1]

• Decontaminate the spill area with a suitable cleaning agent, followed by a thorough water rinse. Collect all cleaning materials as hazardous waste.[8]

Large Spill (outside a chemical fume hood):

• Immediately evacuate and secure the area.[10]

• Alert colleagues and your supervisor.

• Contact your institution's EHS department or emergency response team immediately.[10]

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water.[1] Seek immediate medical attention.[1]

Final Disposal Protocol

The only acceptable method for the disposal of 1-Ethylpyrido[2,3-d]pyrimidine-2,4,7(1H,3H,8H)-trione is through your institution's EHS program or a licensed environmental waste management company.[8][12]

• Storage of Waste: Store the sealed and labeled hazardous waste container in a cool, dry, and well-ventilated satellite accumulation area.[1] The storage area should have secondary containment.

• Request for Pickup: Once the container is full or the project is complete, follow your institution's procedures to request a waste pickup.[10] Do not dispose of this chemical down the drain or in regular trash.

By adhering to these procedures, you ensure the safety of yourself and your colleagues, maintain compliance with environmental regulations, and uphold the principles of responsible scientific research.

References

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